8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

Core Science & Biosynthesis

A Technical Guide to the Chemical Structure Analysis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane scaffold represents a novel chemical entity with significant potential in medicinal chemistry due to its unique three-dimensional architecture. As with any new molecular entity, a rigorous and multi-faceted approach to its structural elucidation is paramount to understanding its chemical behavior and advancing its development. This guide provides a comprehensive, in-depth analysis of the methodologies and experimental considerations for the complete chemical structure determination of 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane. We will delve into the core analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and single-crystal X-ray crystallography, offering not just procedural steps but also the underlying scientific rationale for their application. This document is intended to serve as a practical resource for researchers engaged in the synthesis and characterization of novel spirocyclic systems.

Introduction: The Significance of the 7-Oxa-1-azaspiro[4.4]nonane Core

Spirocyclic systems, characterized by two rings sharing a single atom, have garnered considerable interest in drug discovery. Their inherent three-dimensionality offers an escape from the "flatland" of traditional aromatic scaffolds, often leading to improved physicochemical properties and novel intellectual property.[1] The 7-oxa-1-azaspiro[4.4]nonane core, incorporating both an oxygen and a nitrogen atom, introduces polarity and potential hydrogen bonding sites, making it an attractive framework for interacting with biological targets. The addition of an iodomethyl group at the 8-position provides a reactive handle for further chemical modification and potential covalent interactions.

A definitive understanding of the molecule's connectivity, stereochemistry, and conformational preferences is the bedrock upon which all subsequent research is built. This guide will, therefore, present a logical workflow for achieving this comprehensive structural characterization.

Analytical Workflow: A Multi-Technique Approach

The structural elucidation of a novel compound like 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane necessitates a synergistic application of multiple analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined data allows for a confident and unambiguous assignment.

Caption: A typical analytical workflow for structural elucidation.

Mass Spectrometry: The First Glimpse

Mass spectrometry (MS) is the initial and indispensable step in the analysis of a newly synthesized compound. Its primary role is to determine the molecular weight of the analyte and to provide clues about its elemental composition through high-resolution mass spectrometry (HRMS).

3.1. Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry

• Sample Preparation: Dissolve a small amount (approximately 0.1 mg) of the purified compound in a suitable solvent such as methanol or acetonitrile to a final concentration of 10-100 µg/mL.

• Instrumentation: Utilize an ESI-TOF mass spectrometer. This technique is gentle and generally produces the protonated molecular ion [M+H]⁺ with minimal fragmentation, which is ideal for confirming the molecular weight.

• Data Acquisition: Acquire the spectrum in positive ion mode. The expected m/z for the [M+H]⁺ ion of C₈H₁₄INO (molecular formula of the target compound) would be calculated and compared with the experimental value.

• High-Resolution Analysis: Perform HRMS to obtain the exact mass to at least four decimal places. This allows for the determination of the elemental formula, confirming the presence of iodine and distinguishing it from other potential elemental compositions with the same nominal mass.

3.2. Expected Fragmentation Patterns

While ESI is a soft ionization technique, some fragmentation may occur. The study of fragmentation patterns in heterocyclic compounds can provide valuable structural information.[2][3][4] For 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, potential fragmentation pathways could include:

• Loss of the iodomethyl group ([M-CH₂I]⁺)

• Cleavage of the C-O or C-N bonds within the spirocyclic system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules in solution. A combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments is required for a complete assignment.

4.1. ¹H NMR: Proton Environment

The ¹H NMR spectrum will reveal the number of distinct proton environments, their multiplicity (splitting patterns), and their relative integration. Key expected signals for 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane would include:

• Signals for the diastereotopic protons of the iodomethyl group.

• Complex multiplets for the protons on the two five-membered rings.

• A broad signal for the N-H proton, which may be exchangeable with D₂O.

4.2. ¹³C NMR: The Carbon Skeleton

The ¹³C NMR spectrum, often acquired with proton decoupling, will show a single peak for each unique carbon atom. The chemical shift of each carbon provides information about its hybridization and electronic environment. A key signal to identify is the spiro carbon, which is a quaternary carbon and will have a characteristic chemical shift.[5]

4.3. 2D NMR: Connecting the Pieces

Two-dimensional NMR experiments are crucial for assembling the molecular structure by establishing correlations between different nuclei.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons). This is essential for tracing out the proton networks within each of the five-membered rings.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon to which it is directly attached. This allows for the unambiguous assignment of carbon signals based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is critical for connecting the different fragments of the molecule, for instance, by observing a correlation from the protons of the iodomethyl group to the carbons of the oxa-containing ring.

Caption: A strategic approach to NMR-based structural elucidation.

4.4. NOESY (Nuclear Overhauser Effect Spectroscopy): Through-Space Correlations

For determining the stereochemistry, a NOESY experiment is invaluable. It shows correlations between protons that are close to each other in space, regardless of whether they are connected through bonds. This can help to establish the relative stereochemistry of the substituents on the spirocyclic core.

Single-Crystal X-ray Crystallography: The Ultimate Proof

While a combination of MS and NMR can provide a very strong case for a particular structure, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of the molecular structure, including bond lengths, bond angles, and absolute stereochemistry (if a chiral reference is present).

5.1. Protocol for Crystal Growth and Data Collection

• Crystal Growth: The primary challenge is often growing crystals of sufficient quality. This can be achieved through various techniques such as slow evaporation of a solvent, vapor diffusion, or liquid-liquid diffusion. A range of solvents and solvent mixtures should be screened.

• Data Collection: A suitable single crystal is mounted on a diffractometer. X-rays are diffracted by the electrons in the crystal, and the diffraction pattern is collected.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, which involves determining the positions of all the atoms in the unit cell. The structural model is then refined to obtain the final, highly accurate structure.[6]

Data Summary

The following table summarizes the key analytical data that would be expected for 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane.

Analytical Technique	Expected Key Data	Information Gained
HRMS (ESI-TOF)	Exact m/z for [C₈H₁₅INO]⁺	Molecular formula confirmation
¹H NMR	Chemical shifts, multiplicities, integrations	Proton environment and connectivity
¹³C NMR	Chemical shifts	Carbon skeleton
COSY	Cross-peaks between coupled protons	¹H-¹H spin systems
HSQC	Cross-peaks between ¹H and attached ¹³C	¹H-¹³C one-bond correlations
HMBC	Cross-peaks between ¹H and remote ¹³C	Long-range connectivity
NOESY	Cross-peaks between spatially close protons	Stereochemistry and conformation
X-ray Crystallography	Atomic coordinates, bond lengths, angles	Absolute structure and stereochemistry

Conclusion

The structural analysis of a novel molecule such as 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane is a systematic process that relies on the thoughtful application of modern analytical techniques. By following the workflow outlined in this guide—from initial mass determination to detailed 2D NMR analysis and, ideally, final confirmation by X-ray crystallography—researchers can establish the structure of this and other complex spirocyclic systems with a high degree of confidence. This rigorous characterization is the essential foundation for any further investigation into the compound's chemical reactivity and potential biological activity.

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• Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. PubMed. [Link]

• Mass Spectra of New Heterocycles: XXV.1 Electron Ionization Study of N-[5-Aminothiophen-2-yl]thioureas. ProQuest. [Link]

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. ACS Publications. [Link]

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• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. ResearchGate. [Link]

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Unlocking 3D Chemical Space: The Therapeutic Utility of 7-Oxa-1-azaspiro[4.4]nonane Scaffolds

The following technical guide is structured to serve as a high-level operational whitepaper for drug discovery professionals. It moves beyond basic definitions to explore the structural, synthetic, and therapeutic utility of the 7-oxa-1-azaspiro[4.4]nonane scaffold.

Executive Summary: Escaping Flatland

The dominance of flat, aromatic-heavy compounds in drug discovery has historically led to candidates with poor solubility and suboptimal metabolic stability. The 7-oxa-1-azaspiro[4.4]nonane scaffold represents a high-value "escape from flatland." By introducing a quaternary spiro-carbon center, this scaffold imparts inherent three-dimensionality (

character), restricts conformational entropy, and offers novel vector positioning for pharmacophores.

This guide analyzes the utility of this specific spirocyclic core as a bioisostere for proline and fused bicyclic systems (e.g., octahydroindole), specifically in the context of ACE inhibition , nAChR modulation , and peptidomimetics .

Structural & Physicochemical Analysis[1][2][3][4]

The Geometry of Bioisosterism

The 7-oxa-1-azaspiro[4.4]nonane core consists of a pyrrolidine ring spiro-fused to a tetrahydrofuran ring. This unique topology offers distinct advantages over traditional linear or fused systems:

• Vector Orthogonality: Unlike fused rings (e.g., indole), the spiro-fusion orients substituents on the two rings at defined angles (often ~90° twist), allowing access to binding pockets that flat molecules cannot reach.

• Metabolic Hardening: The quaternary carbon at the spiro junction blocks metabolic hotspots, potentially increasing half-life (

  ) compared to non-spiro analogs.

• Lipophilicity Modulation: The ether oxygen (O7) acts as a hydrogen bond acceptor (HBA) without adding a hydrogen bond donor (HBD), improving CNS penetration parameters (lowering Polar Surface Area while maintaining solubility).

Comparative Metrics

The following table contrasts the spiro scaffold with common analogs used in similar therapeutic areas.

Property	7-oxa-1-azaspiro[4.4]nonane	Octahydroindole (Fused)	Proline (Monocyclic)
Topology	Spirocyclic (Twisted)	Fused (Planar/Bent)	Planar
Score	High (0.8-1.0)	High (1.0)	High (1.0)
Conformational Freedom	Rigid (Low Entropy Cost)	Semi-Rigid	Flexible
Solubility (LogS)	High (Ether effect)	Moderate	High
Metabolic Stability	High (Quaternary block)	Moderate	Low (N-dealkylation prone)

Synthetic Methodologies: Constructing the Core

Synthesizing the 7-oxa-1-azaspiro[4.4]nonane core requires overcoming the steric penalty of forming a quaternary center. We recommend two primary approaches depending on the substitution pattern required.

Primary Protocol: Domino Radical Bicyclization

For generating diverse libraries, the domino radical bicyclization of O-benzyl oxime ethers is the most robust method. It allows for the one-pot formation of the spiro center and the nitrogen-containing ring.

Experimental Protocol: Radical Bicyclization

Objective: Synthesis of functionalized 1-azaspiro[4.4]nonane cores.

• Precursor Preparation: Synthesize an O-benzyl oxime ether precursor containing an alkenyl moiety and a radical trigger (e.g., aryl iodide or bromide).[1]

• Reaction Setup:

  • Dissolve the precursor (1.0 equiv) in degassed benzene or toluene (0.02 M concentration to favor intramolecular cyclization).

  • Add Tributyltin hydride (

    ) (1.2 equiv) and a radical initiator such as AIBN (0.1 equiv).

• Initiation: Heat the mixture to reflux (80°C) under an Argon atmosphere.

  • Mechanism:[2][3] The tributyltin radical abstracts the halogen, generating an alkyl radical. This radical cyclizes onto the alkene (5-exo-trig), forming the first ring. The resulting radical then cyclizes onto the oxime ether, forming the spiro center and the amine ring.

• Workup:

  • Cool to room temperature.

  • Treat with aqueous KF solution to precipitate tin residues as insoluble polymeric organotin fluorides.

  • Filter through a pad of Celite.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Self-Validation Check:

• Success Indicator: Disappearance of the characteristic oxime proton in NMR. Appearance of the quaternary spiro-carbon signal in

  NMR (~60-80 ppm).

Alternative: Ring-Closing Metathesis (RCM)

For larger scale-up, RCM using Grubbs II catalyst is preferred.

• Step 1: Alkylation of a proline derivative with an allylic ether chain.

• Step 2: RCM to close the tetrahydrofuran ring.

• Step 3: Hydrogenation to saturate the double bond.

Visualization: Synthesis Logic

The following diagram illustrates the logical flow of the Radical Bicyclization approach.

Figure 1: Domino Radical Bicyclization workflow for constructing the spirocyclic core.

Therapeutic Applications & Case Studies

Hypertension: ACE Inhibitor Bioisosteres

The most validated application of the 7-oxa-1-azaspiro[4.4]nonane scaffold is as a replacement for the bicyclic core in ACE inhibitors like Perindopril or Ramipril .

• Mechanism: ACE inhibitors typically contain a hydrophobic ring system that binds to the S1 and S2 subsites of the Angiotensin-Converting Enzyme.

• Spiro Advantage: The 7-oxa-1-azaspiro[4.4]nonane-2-carboxylic acid moiety mimics the cis-fused octahydroindole of Perindopril but with altered lipophilicity. The oxygen atom can engage in additional solvation or H-bond interactions, potentially modifying the pharmacokinetic profile (e.g., reducing liver clearance).

• Data Point: Patent literature suggests these spiro-analogs maintain nanomolar potency (

  ) against ACE while offering distinct IP space.

CNS Disorders: nAChR Agonists

1-azaspiro[4.4]nonane derivatives are potent agonists for Nicotinic Acetylcholine Receptors (nAChR), particularly

and subtypes.

• Therapeutic Goal: Cognitive enhancement in Alzheimer's and Schizophrenia.

• Design Logic: The spiro-amine provides a rigid cationic center to interact with the key aspartate residue in the nAChR binding site, while the oxa-ring provides a vector for H-bond accepting groups to interact with the complementary loop residues.

Visualization: ACE Inhibition Mechanism

The diagram below details the interaction logic of the spiro scaffold within the ACE binding pocket.

Figure 2: Pharmacophore mapping of 7-oxa-1-azaspiro[4.4]nonane derivatives within the ACE active site.

Future Outlook: DNA-Encoded Libraries (DEL)

Recent advancements have integrated spirocyclic scaffolds into DNA-Encoded Libraries.[4] The 7-oxa-1-azaspiro[4.4]nonane core is particularly amenable to "on-DNA" synthesis via photochemical [2+2] cycloadditions or modified radical pathways. This allows for the screening of billions of spirocyclic analogs against novel protein targets, accelerating the discovery of "molecular glues" and protein-protein interaction inhibitors.

References

• Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega. Available at: [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization. ACS Omega. Available at: [Link]

• Carboxyalkyl dipeptides, processes for their production and pharmaceutical compositions.Google Patents (US Patent for ACE Inhibitors).

• Diversifying Chemical Space of DNA-Encoded Libraries. Royal Society of Chemistry. Available at: [Link]

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Physicochemical Profiling &amp; Handling of Iodomethyl Spirocyclic Amines: A Technical Guide

Executive Summary: The "Gateway" Scaffolds

Iodomethyl spirocyclic amines represent a specialized class of high-value intermediates in modern drug discovery. They sit at the intersection of two critical design paradigms: the "Escape from Flatland" (increasing Fsp³ fraction for better clinical success) and "Divergent Synthesis" (using the reactive iodine handle for late-stage functionalization).

However, their physical behavior is often counterintuitive. While spirocyclic amine cores are designed to enhance water solubility, the introduction of an iodomethyl group imposes a significant "lipophilicity tax." This guide provides the technical framework for predicting, measuring, and managing the physicochemical properties of these compounds to ensure their successful integration into medicinal chemistry campaigns.

Physicochemical Properties: The "Iodine Tax"

The physical profile of an iodomethyl spirocyclic amine is defined by a tug-of-war between the solubilizing nature of the spiro-amine core and the hydrophobic, heavy atom effect of the iodine.

Lipophilicity (LogP/LogD)

The iodine atom is highly lipophilic due to its large, polarizable electron cloud.

• Impact: Introduction of an iodomethyl group typically increases LogP by +0.6 to +1.1 units compared to the methyl congener, and significantly more compared to the hydroxymethyl precursor.

• Consequence: These intermediates often behave as "grease balls"—highly soluble in organic solvents (DCM, EtOAc, THF) but poorly soluble in neutral aqueous media.

Aqueous Solubility & pKa Shifts

The solubility of these amines is pH-dependent, governed by the ionization of the nitrogen center.

• The Inductive Effect (-I): The iodine atom is electron-withdrawing.[1] If the iodomethyl group is

  or to the amine nitrogen, it exerts a strong inductive effect that reduces electron density on the nitrogen.

  • pKa Shift: Expect a decrease in pKa by 1.0–2.0 units relative to the non-iodinated parent amine.

  • Example: If a standard spiro-piperidine has a pKa of ~10.5, the iodomethyl analog may have a pKa of ~8.5–9.0.

• Solubility Implications:

  • At pH 7.4: With a pKa of ~8.5, the amine remains predominantly protonated (>90%), maintaining reasonable solubility as a cationic species.

  • At pH > 9: The molecule rapidly deprotonates, becoming a neutral, lipophilic solid that precipitates ("crashing out").

The "Neopentyl Shield" (Stability)

A critical structural feature of these compounds is that the iodomethyl group is often attached to a quaternary spiro-carbon. This creates a neopentyl-like steric environment.

• SN2 Reactivity: Extremely sluggish. The backside attack required for SN2 displacement is sterically blocked by the spiro-ring system. These compounds are surprisingly stable to nucleophiles at room temperature.

• Storage Stability: High. Unlike primary alkyl iodides which can be alkylating agents, iodomethyl spirocycles are generally stable enough for long-term storage if protected from light.

Visualization: Structural Logic & Reactivity[2]

Caption: Interplay of structural features determining the physicochemical behavior of iodomethyl spirocyclic amines.

Experimental Protocols

Thermodynamic Solubility Assay (Shake-Flask)

Rationale: Kinetic solubility (DMSO stock into buffer) often overestimates solubility for these lipophilic compounds due to supersaturation. A thermodynamic method is required for accurate data.

Protocol:

• Preparation: Weigh 2–5 mg of the solid amine (free base or salt) into a glass vial.

• Solvent Addition: Add 500 µL of phosphate-buffered saline (PBS, pH 7.4).

  • Note: If testing the free base, ensure the final pH hasn't drifted significantly; the amine will buffer the solution.

• Equilibration: Shake at 25°C for 24 hours.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF membrane (avoid nylon, which binds iodides).

• Quantification: Analyze the supernatant via HPLC-UV or LC-MS/MS against a standard curve.

  • Checkpoint: If the filtrate is clear but the compound is undetected, check for adsorption to the plasticware (common with lipophilic iodides). Use glass inserts.

Chemical Stability Stress Test

Rationale: To verify the integrity of the iodine-carbon bond under storage and assay conditions.

Protocol:

• Dissolution: Prepare a 10 mM stock in DMSO-d6.

• Stress Conditions:

  • A (Control): Store in dark at 4°C.

  • B (Light): Expose to ambient lab light for 48 hours.

  • C (Nucleophile): Add 5 equivalents of Piperidine (mimics biological nucleophiles).

• Analysis: Monitor via ¹H NMR.

  • Success Criteria:

    • Light: <5% degradation (appearance of I₂ color/precipitate).

    • Nucleophile: No change (confirms "Neopentyl Shield" stability). If substitution occurs, the steric protection is insufficient.

Handling & Storage Guidelines

Parameter	Recommendation	Technical Rationale
Light	Amber vials / Foil wrap	The C-I bond is weak (~50 kcal/mol) and photolabile. Homolytic cleavage generates iodine radicals ( ), leading to discoloration and decomposition.
Temperature	-20°C (Long term)	Minimizes thermal elimination reactions.
Purification	Silica Gel (Neutral)	Generally stable on silica. Avoid basic alumina if the spiro-ring is strained or sensitive to base-catalyzed elimination.
Solvents	Avoid Acetone/Ketones	Nucleophilic iodides (if free is present) can catalyze alpha-halogenation of ketones. Use DCM, MeOH, or MeCN.

Applications in Drug Design

These compounds are rarely the final drug. They are divergent intermediates .

• Radical Cross-Coupling: The C-I bond is an excellent radical acceptor. Use Giese reactions or photoredox catalysis to replace the Iodine with alkyl/aryl groups, locking the spiro-scaffold into complex 3D architectures.

• Ring Expansion: Under silver-mediated conditions, the iodomethyl group can trigger ring expansions (e.g., converting a spiro-pyrrolidine to a spiro-piperidine).

References

• Spirocyclic Scaffolds in Drug Discovery

  • Title: Spirocyclic Scaffolds in Medicinal Chemistry[2][3][4]

  • Source:Journal of Medicinal Chemistry (2021)

  • URL:[Link]

• Oxa-Spirocycles & Solubility

  • Title: Oxa-spirocycles: synthesis, properties and applic
  • Source:Chemical Science (2021)

  • URL:[Link]

• Neopentyl Substitution Reactivity

  • Title: Characteristics of the SN2 Reaction (Steric Effects)[5]

  • Source:Chemistry LibreTexts

  • URL:[Link]

• Amine Basicity & Inductive Effects

  • Title: 5 Key Basicity Trends of Amines[6]

  • Source:Master Organic Chemistry

  • URL:[Link]

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An In-Depth Technical Guide to 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane: A Versatile Chiral Building Block for Modern Drug Discovery

This guide provides a comprehensive technical overview of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, a sophisticated chiral building block with significant potential in medicinal chemistry and drug development. We will delve into its structural significance, proposed stereoselective synthesis, and its versatile applications in the construction of complex, biologically active molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced synthetic tools to explore novel chemical space.

The Strategic Advantage of Spirocyclic Scaffolds in Drug Design

The principle of "escaping from flatland" has become a central theme in modern medicinal chemistry, emphasizing the need for three-dimensional molecular architectures to enhance target engagement and improve physicochemical properties. Spirocyclic scaffolds, characterized by two rings sharing a single atom, are exemplary in this regard. The 7-oxa-1-azaspiro[4.4]nonane core, in particular, offers a rigid yet versatile framework that can project substituents into distinct vectors of chemical space, enabling fine-tuning of interactions with biological targets. The incorporation of both an oxygen and a nitrogen atom within this spirocyclic system provides opportunities for hydrogen bonding and other polar interactions, further enhancing its utility as a pharmacophore.[1]

Proposed Stereoselective Synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

While the direct synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane is not extensively documented in publicly available literature, a highly plausible and efficient synthetic route can be proposed based on known transformations of analogous systems. The key to its utility as a chiral building block lies in the stereocontrolled synthesis of a functionalized precursor, namely an 8-(hydroxymethyl) derivative.

A commercially available starting material, (5S,8S)-1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 8-(hydroxymethyl)-2,6-dioxo-, 1,1-dimethylethyl ester, serves as a logical and stereochemically defined precursor.[2] The synthesis would, therefore, commence with the reduction of the lactam carbonyls and subsequent conversion of the hydroxymethyl group to the target iodomethyl functionality.

Physicochemical Properties of the Precursor

Property	Value	Source
Molecular Formula	C₁₂H₂₁NO₄	[3]
Molecular Weight	243.30 g/mol	[3]
Stereochemistry	(5S, 8S)	[2]

Experimental Protocol: A Proposed Two-Step Synthesis

Step 1: Reduction of (5S,8S)-tert-butyl 8-(hydroxymethyl)-2,6-dioxo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

The reduction of the lactam moieties can be achieved using a powerful reducing agent such as lithium aluminum hydride (LAH) in an anhydrous ethereal solvent like tetrahydrofuran (THF). This reaction will reduce both the amide carbonyls to the corresponding amine.

• Reaction: (5S,8S)-tert-butyl 8-(hydroxymethyl)-2,6-dioxo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate + LiAlH₄ → (5S,8S)-8-(hydroxymethyl)-7-oxa-1-azaspiro[4.4]nonane

• Procedure:

  • To a stirred suspension of lithium aluminum hydride (4.0 eq.) in anhydrous THF under an inert atmosphere (argon or nitrogen), add a solution of (5S,8S)-tert-butyl 8-(hydroxymethyl)-2,6-dioxo-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate (1.0 eq.) in anhydrous THF dropwise at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.

  • Cool the reaction mixture to 0 °C and quench sequentially by the careful dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then again by water (Fieser workup).

  • Filter the resulting granular precipitate and wash thoroughly with THF.

  • Concentrate the filtrate under reduced pressure to yield the crude (5S,8S)-8-(hydroxymethyl)-7-oxa-1-azaspiro[4.4]nonane. The crude product can be purified by column chromatography on silica gel.

Step 2: Conversion of the Hydroxymethyl Group to the Iodomethyl Group

The primary alcohol can be efficiently converted to the corresponding primary iodide using a variety of established methods. A common and effective method is the Appel reaction, which utilizes triphenylphosphine and iodine.

• Reaction: (5S,8S)-8-(hydroxymethyl)-7-oxa-1-azaspiro[4.4]nonane + PPh₃ + I₂ → (5S,8S)-8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

• Procedure:

  • To a solution of (5S,8S)-8-(hydroxymethyl)-7-oxa-1-azaspiro[4.4]nonane (1.0 eq.) and triphenylphosphine (1.5 eq.) in anhydrous dichloromethane or acetonitrile at 0 °C under an inert atmosphere, add iodine (1.5 eq.) portion-wise.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC for the consumption of the starting material.

  • Quench the reaction by the addition of a saturated aqueous solution of sodium thiosulfate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the target compound, 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane.

Synthetic Utility and Mechanistic Considerations

The primary iodide of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane is a versatile functional handle for a wide range of synthetic transformations. The carbon-iodine bond is highly susceptible to nucleophilic substitution, making it an excellent electrophile for the introduction of various functionalities.

Nucleophilic Substitution Reactions

The iodomethyl group can readily react with a diverse array of nucleophiles, including amines, azides, thiols, cyanides, and carbanions. This allows for the straightforward introduction of new side chains and the construction of more complex molecular architectures.

• Causality behind Experimental Choices: The choice of a primary iodide as a synthetic handle is deliberate. The C-I bond is the weakest of the carbon-halogen bonds, making it the most reactive towards nucleophilic displacement. This high reactivity allows for milder reaction conditions and broader substrate scope compared to the corresponding bromides or chlorides.

Caption: Sɴ2 displacement of iodide.

Coupling Reactions

The iodomethyl group can also participate in various carbon-carbon bond-forming reactions, such as Suzuki, Sonogashira, and Heck couplings, after conversion to an appropriate organometallic species. This further expands the synthetic utility of this chiral building block.

Authoritative Grounding and Self-Validating Protocols

The proposed synthetic protocols are based on well-established and reliable chemical transformations. The reduction of amides with LAH is a fundamental reaction in organic synthesis. The conversion of primary alcohols to iodides via the Appel reaction is also a widely used and high-yielding method.[4] The stereochemical integrity of the spirocyclic core is expected to be maintained throughout this synthetic sequence.

Conclusion

8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane represents a highly valuable, yet underexplored, chiral building block for the synthesis of novel, three-dimensional molecules for drug discovery. Its rigid spirocyclic core provides a well-defined orientation of substituents, while the reactive iodomethyl group allows for a wide range of synthetic elaborations. The proposed stereoselective synthesis provides a clear pathway to access this promising scaffold in an enantiomerically pure form, paving the way for its application in the development of next-generation therapeutics.

References

• Selective reductions. XIV. Fast reaction of aryl bromides and iodides with lithium aluminum hydride in tetrahydrofuran. Simple convenient procedure for the hydrogenolysis of aryl bromides and iodides. The Journal of Organic Chemistry - ACS Publications. [Link]

• Exploring the Synthesis and Applications of 1-Oxa-7-azaspiro[4.4]nonane (CAS 176-12-5). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Role of THF in Chemical Reactions: A Closer Look. Oreate AI Blog. [Link]

• 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester. PubChem. [Link]

• The Reactions of 6-(Hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes with Methanesulfonyl Chloride or PPh3-CBr4. MDPI. [Link]

• 391 M. C. Elliott and B. A. Saleh Many organometallic reagents react with iodine, as described previously by H rtinger and H rti. Science of Synthesis. [Link]

• Thorium-mediated ring-opening of tetrahydrofuran and the development of a new thorium starting material: preparation and chemistry of ThI4(DME)2. Dalton Transactions (RSC Publishing). [Link]

• The reactions of 6-(hydroxymethyl)-2,2-dimethyl-1-azaspiro[4.4]nonanes 1a–d with MsCl/NR3 and PPh3-CBr4. ResearchGate. [Link]

• Alkyl iodide synthesis by iodination or substitution. Organic Chemistry Portal. [Link]

• Oxa-spirocycles: synthesis, properties and applications. PMC. [Link]

• One-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones using Mn(III)-based oxidation of 4-acylpyrrolidine-2,3-diones. ResearchGate. [Link]

• 1-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride|CAS 1419590-81-0. Shanghai Rlavie Technology Co., ltd. [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PMC. [Link]

• Aromatic Iodides: Synthesis and Conversion to Heterocycles. MDPI. [Link]

• Novel synthesis of 1,6,7,9-tetrasubstituted 8-oxo-1-azaspiro[4.4]nonanes. ResearchGate. [Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals. PubMed. [Link]

• A Simple, Efficient, and General Method for the Conversion of Alcohols into Alkyl Iodides by a CeCl3‚7H2O/NaI System in Acetonitrile. ACS Publications. [Link]

• Selective Conversion of Alcohols into Alkyl Iodides Using a Thioiminium Salt. Organic Chemistry Portal. [Link]

• Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Buy 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid,8-(hydroxymethyl)-2,6-dioxo-,1,1-dimethylethyl ester,(5S,8S)- (EVT-14178399) [evitachem.com]
• 3. 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester | C12H21NO4 | CID 72207779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Selective Conversion of Alcohols into Alkyl Iodides Using a Thioiminium Salt [organic-chemistry.org]

History and discovery of iodocyclization-derived spirocycles

This guide provides an in-depth technical analysis of iodocyclization-derived spirocycles, designed for researchers in synthetic organic chemistry and drug discovery.

From Electrophilic Activation to Privileged 3D Scaffolds

Executive Summary

Spirocycles—structures where two rings share a single atom—have emerged as "privileged scaffolds" in modern drug discovery.[1][2][3] Their inherent three-dimensionality offers a solution to the "flatland" problem of traditional aromatic drug candidates, improving solubility and target specificity. Iodocyclization represents one of the most powerful methods to access these complex architectures. Unlike transition-metal-catalyzed cyclizations, iodocyclization utilizes the unique electrophilicity of the iodonium ion (

) to trigger cascade bond-forming events, often with high stereocontrol and the added benefit of installing a versatile iodine handle for further functionalization (e.g., via Suzuki or Sonogashira coupling).

Historical Evolution: The Rise of the Iodonium Trigger

The history of spiro-iodocyclization is an evolution of the fundamental principles of halofunctionalization established in the mid-20th century.

• The Bartlett Era (1950s-60s): The mechanistic groundwork was laid by the study of halolactonization. Bartlett and others demonstrated that alkenes react with halogens to form cyclic halonium ions, which are then intercepted by internal nucleophiles. While initially used for simple lactones, this principle established the stereoelectronic requirements for ring closure.

• The Dearomatization Breakthrough (1980s-90s): The pivotal shift toward spirocycles occurred when researchers applied iodocyclization to electron-rich aromatic systems (phenols, indoles) rather than simple alkenes. This process, known as dearomative spirocyclization , allowed for the conversion of flat aromatic precursors (like tryptamines) into 3D spiroindolenines.

• The Asymmetric Era (2000s-Present): Modern advancements focus on enantioselective iodocyclization. The use of chiral phase-transfer catalysts and chiral hypervalent iodine reagents has enabled the synthesis of spirocycles with high enantiomeric excess (ee), a critical requirement for pharmaceutical applications.

Mechanistic Underpinnings

The core of this chemistry relies on the generation of a transient, highly electrophilic iodonium species.

3.1 The Electrophilic Trigger

The reaction initiates when an electrophilic iodine source (e.g.,

, NIS, or ) coordinates to a -system (alkene or alkyne).

• Activation: Formation of the cyclic iodonium bridge (or

  -complex).

• Cyclization: An intramolecular nucleophile attacks the activated carbon.

• Termination: The resulting cationic intermediate loses a proton (or silyl group) to restore neutrality, often resulting in a spiro-fused system.

3.2 Baldwin’s Rules & Stereocontrol

Iodocyclizations strictly adhere to stereoelectronic rules.

• 5-exo-trig/dig: Favored for many spiro-cyclizations involving pendant nucleophiles.

• 6-endo-dig: Often observed in alkyne cyclizations to form spiro-pyrans.

• Anti-Addition: The nucleophile typically attacks anti to the iodine bridge, setting the relative stereochemistry of the iodine and the new ring bond.

3.3 Visualization: General Mechanism

The following diagram illustrates the pathway for a generic alkene-tethered nucleophile forming a spirocycle.

Caption: General mechanistic flow of electrophilic iodocyclization leading to spirocycle formation.

Key Scaffolds & Synthetic Strategies

4.1 Spiroindolenines (The Tryptamine Route)

Perhaps the most valuable application is the conversion of tryptamines to spiroindolenines.

• Mechanism: The iodine activates the C2-C3 double bond of the indole. The pendant nucleophile (often a sulfonamide or amine) attacks C3. This disrupts aromaticity (dearomatization), creating a spiro-center at C3.

• Significance: This scaffold is ubiquitous in Aspidosperma alkaloids and modern anticancer agents.

4.2 Spiro-Isoxazolines & Oxazolines

Using oxime or amide nucleophiles tethered to alkenes allows for the formation of O-N or O-C spiro-heterocycles. These are often used as bioisosteres for lactones in drug design.

Experimental Protocol: Dearomative Spirocyclization

Objective: Synthesis of a Spiroindolenine derivative from a Tryptamine sulfonamide. Rationale: This protocol uses molecular iodine (

) as a cost-effective, atom-economical reagent under mild basic conditions.

5.1 Reagents & Equipment[4]

• Substrate: N-Tosyl-tryptamine derivative (1.0 equiv).

• Reagent: Molecular Iodine (

  ) (1.1 - 1.5 equiv).

• Base: Potassium Carbonate (

  ) (2.0 equiv) or Sodium Bicarbonate ( ).

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

• Apparatus: Round-bottom flask, magnetic stirrer, foil (to protect from light).

5.2 Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve the N-Tosyl-tryptamine substrate (1.0 mmol) in anhydrous DCM (10 mL).

• Base Addition: Add solid

  (2.0 mmol) to the stirring solution.

• Iodine Addition: Cool the mixture to 0°C (ice bath). Slowly add powdered

  (1.2 mmol) in one portion.

  • Note: The cooling prevents over-oxidation or side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (stain with Hanessian’s stain or UV).

  • Endpoint: Disappearance of the indole starting material and appearance of a less polar spot.

• Quench: Add saturated aqueous

  (sodium thiosulfate) to quench excess iodine. The dark purple/brown color should fade to yellow/clear.

• Workup: Extract with DCM (3x), wash combined organics with brine, dry over

  , and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc) to isolate the spiroindolenine.

5.3 Workflow Visualization

Caption: Operational workflow for the iodine-mediated spirocyclization of tryptamines.

Data Presentation: Reagent Comparison

The choice of iodinating agent drastically affects yield and diastereoselectivity (dr).

Reagent	Active Species	Reactivity	Typical Yield	Comments
/ Base	/ Hypoiodite	Moderate	70-85%	Most economical; Green chemistry compliant.
NIS	(Succinimide)	High	80-95%	Good for sluggish substrates; easier handling.
	(Barluenga's)	Very High	85-98%	Excellent for acid-sensitive substrates; expensive.
Hypervalent I(III)		Oxidative	60-80%	Note: Usually leads to non-iodinated spirocycles (oxidative coupling).

Future Outlook & Drug Discovery

The "iodine handle" left in the product is the key differentiator of this methodology. Unlike other cyclizations that leave a "dead" C-H bond, iodocyclization leaves a reactive C-I bond.

• Modular Libraries: Drug hunters can use the iodine atom to append diverse aryl groups via cross-coupling, rapidly generating libraries of spiro-analogues to probe Structure-Activity Relationships (SAR).

• Target Space: Current research focuses on applying this to GPCR ligands and Kinase inhibitors , where the spiro-core provides rigid orientation of pharmacophores.

References

• Bartlett, P. D. (1950).

• Gabriele, B., et al. (2012).[5] "An Iodocyclization Approach to Substituted 3-Iodothiophenes." Journal of Organic Chemistry.

• Zhao, Z., et al. (2024).[6] "Synthesis of Spiroindolenines by Iodine-Mediated Dearomative Aza-Spirocyclization of Indoles." Advanced Synthesis & Catalysis. [6]

• Varela, M. T., et al. (2025).[7] "Spirocyclic compounds as innovative tools in drug discovery."[2][3][7][8][9][10] European Journal of Medicinal Chemistry.

• Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry.

Sources

• 1. Stereoselective synthesis and applications of spirocyclic oxindoles - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D0QO01085E [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Dearomative Spirocyclization of Tryptamine-Derived Isocyanides via Iron-Catalyzed Carbene Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Iodocyclization Approach to Substituted 3-Iodothiophenes [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | DNDi [dndi.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

This Application Note provides a rigorous, step-by-step protocol for the synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane . This scaffold represents a privileged spirocyclic core, increasingly utilized in peptidomimetics and drug discovery to restrict conformational flexibility and enhance metabolic stability.

The synthesis leverages a robust iodocyclization strategy, constructing the oxa-spirocyclic ether ring in the final stage from a readily accessible proline-derived precursor.

Introduction & Retrosynthetic Analysis

The 7-oxa-1-azaspiro[4.4]nonane core consists of a pyrrolidine ring spiro-fused to a tetrahydrofuran ring. The "8-iodomethyl" handle provided by this protocol is a versatile electrophilic site, allowing for further functionalization (e.g., azide displacement, reduction, or cross-coupling).

Retrosynthetic Logic

The spirocyclic ether is disconnected at the C-O bond adjacent to the iodine-bearing carbon. This reveals a homoallylic alcohol precursor. The quaternary spiro-center is established early via the

-alkylation of a proline derivative.

Strategic Disconnections:

• C-O Bond Formation: Intramolecular 5-exo-trig iodocyclization of an alkene by a pendant hydroxyl group.

• Quaternary Center: Stereoselective allylation of

  -Boc-proline ester.

Caption: Retrosynthetic pathway deconstructing the spirocycle into a proline-derived homoallylic alcohol.

Experimental Protocol

Stage 1: Construction of the Quaternary Center

Objective: Synthesis of 1-(tert-butyl) 2-methyl 2-allylpyrrolidine-1,2-dicarboxylate. Principle: Generation of the enolate of

-Boc-proline ester followed by trapping with allyl bromide.

Reagents:

• -Boc-L-proline methyl ester (10.0 g, 43.6 mmol)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1.0 M in THF, 52.3 mL, 1.2 equiv)

• Allyl bromide (4.5 mL, 52.3 mmol, 1.2 equiv)

• Dry Tetrahydrofuran (THF) (150 mL)

Protocol:

• Setup: Flame-dry a 500 mL two-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve

  -Boc-L-proline methyl ester in dry THF (100 mL) and cool to -78 °C (dry ice/acetone bath).

• Enolization: Add LiHMDS dropwise over 20 minutes via syringe pump. The solution typically turns pale yellow. Stir at -78 °C for 45 minutes to ensure complete enolate formation.

• Alkylation: Add allyl bromide (dissolved in 20 mL THF) dropwise over 15 minutes.

• Reaction: Allow the mixture to warm slowly to -20 °C over 2 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Quench: Quench with saturated aqueous

  (50 mL) while still cold.

• Workup: Extract with EtOAc (3 x 100 mL). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

  • Yield Expectation: 75-85%.

  • Note: This step typically yields a racemic mixture at the quaternary center if chiral ligands are not used, but diastereoselectivity is often observed favoring the trans-addition relative to the Boc group.

Stage 2: Reductive Priming

Objective: Synthesis of

-Boc-2-allyl-2-(hydroxymethyl)pyrrolidine. Principle: Chemoselective reduction of the ester to the primary alcohol without affecting the carbamate or alkene.

Reagents:

• Alkylated ester from Stage 1 (8.0 g)

• Lithium Borohydride (

  ) (2.0 M in THF, 2 equiv)

• Dry THF (80 mL)

Protocol:

• Setup: Dissolve the ester in dry THF under nitrogen. Cool to 0 °C .

• Addition: Add

  solution dropwise. (Caution: Gas evolution).

• Reaction: Warm to room temperature and stir for 12 hours.

• Quench: Cool to 0 °C. Carefully add saturated potassium sodium tartrate (Rochelle's salt) solution. Stir vigorously for 2 hours until the biphasic mixture clears.

• Workup: Extract with

  , dry over , and concentrate.

• Purification: Filtration through a short silica plug (eluting with 40% EtOAc/Hexane) is usually sufficient.

  • Yield Expectation: >90%.[1]

Stage 3: The Spiro-Cyclization (Key Step)

Objective: Synthesis of 8-(iodomethyl)-7-oxa-1-azaspiro[4.4]nonane (N-Boc protected). Principle: Iodine-mediated electrophilic activation of the alkene, followed by intramolecular nucleophilic attack by the hydroxyl oxygen (5-exo-trig).

Reagents:

• Homoallylic alcohol precursor (5.0 g, 20.7 mmol)

• Iodine (

  ) (10.5 g, 41.4 mmol, 2.0 equiv)

• Sodium Bicarbonate (

  ) (5.2 g, 62.1 mmol, 3.0 equiv)

• Acetonitrile (

  ) (100 mL) - Solvent choice is critical for rate.

Protocol:

• Preparation: Dissolve the alcohol precursor in acetonitrile in a foil-wrapped flask (protect from light).

• Base Addition: Add solid

  in one portion.

• Cyclization: Cool to 0 °C . Add Iodine (

  ) portion-wise over 10 minutes.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for 3-6 hours.

  • Monitoring: TLC will show the disappearance of the starting alcohol and the appearance of a less polar product.

• Quench: Pour the mixture into a solution of saturated aqueous

  (Sodium thiosulfate) to reduce excess iodine (color changes from dark brown to colorless).

• Workup: Extract with EtOAc (3 x 50 mL). Wash with water and brine. Dry over

  .[2]

• Purification: Flash chromatography (Silica, 10-30% EtOAc in Hexanes).

  • Product: The product is an oil or low-melting solid.

  • Yield Expectation: 70-80%.

Mechanistic Insight & Data Summary

Mechanism of Action

The reaction proceeds via the formation of a bridged iodonium ion intermediate. The sterically constrained quaternary center positions the hydroxymethyl group in proximity to the activated alkene. The oxygen attacks the more substituted carbon of the iodonium ion (Markovnikov-like) via a 5-exo-trig pathway, which is kinetically favored over the 6-endo path according to Baldwin's rules.

Caption: Mechanistic pathway of the iodine-mediated spirocyclization.

Quantitative Data Summary

Parameter	Stage 1 (Alkylation)	Stage 2 (Reduction)	Stage 3 (Cyclization)
Reagent	LiHMDS / Allyl-Br	LiBH4	I2 / NaHCO3
Solvent	THF	THF	MeCN
Temp	-78 °C to -20 °C	0 °C to RT	0 °C to RT
Time	3 h	12 h	4-6 h
Yield	75-85%	90-95%	70-80%
Criticality	Moisture Sensitive	Gas Evolution	Light Sensitive

Troubleshooting & Critical Parameters

Diastereocontrol

The alkylation of

-Boc-proline ester (Stage 1) typically favors the formation of the product where the allyl group is trans to the bulky Boc group due to steric shielding. However, mixtures can occur.

• Solution: If high enantiopurity is required, employ the Seebach "Self-Reproduction of Chirality" method using a proline-derived oxazolidinone auxiliary instead of the simple methyl ester [1].

Iodocyclization Efficiency

If the reaction is sluggish:

• Solvent Switch: Switch from DCM to Acetonitrile or add catalytic NaHCO3 . Acetonitrile stabilizes the iodonium intermediate.

• Activation: Use N-Iodosuccinimide (NIS) (1.2 equiv) instead of

  for a cleaner reaction profile in some substrates [2].

Stability of the Iodide

The primary alkyl iodide product is moderately stable but can degrade upon prolonged light exposure or heating.

• Storage: Store at -20 °C under argon, wrapped in foil.

• Derivatization: For long-term storage, it is recommended to immediately displace the iodide with an azide (NaN3) or reduce it to the methyl group (Bu3SnH) if the iodide is not the desired handle.

References

• Seebach, D., et al. (1983). "Self-Reproduction of Chirality in

  -Alkylation of Proline." Journal of the American Chemical Society, 105(16), 5390–5398. Link

• Mykhailiuk, P. K. (2019). "Oxa-spirocycles: synthesis, properties and applications." Chemical Science, 10, 566-574. Link

• Knight, D. W. (2002). "Iodocyclization Reactions." Contemporary Organic Synthesis, 1, 287. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of 7-Oxa-1-azaspiro[4.4]nonane via Iodocyclization

Introduction: The Significance of the 7-Oxa-1-azaspiro[4.4]nonane Scaffold

The 7-oxa-1-azaspiro[4.4]nonane core is a privileged heterocyclic motif that has garnered considerable attention from the medicinal chemistry and drug development communities. Its rigid, three-dimensional spirocyclic architecture provides a unique topographical presentation of functional groups, enabling precise interactions with biological targets. This structural feature often leads to improved potency, selectivity, and pharmacokinetic properties compared to more flexible or "flat" molecular designs. The incorporation of both an oxygen and a nitrogen atom within the spirocycle introduces opportunities for hydrogen bonding and other polar interactions, further enhancing its potential as a pharmacophore. Consequently, derivatives of this scaffold are actively being explored for a range of therapeutic applications. This guide provides a detailed exploration of iodocyclization protocols as a robust and efficient strategy for the synthesis of this valuable molecular framework.

Reaction Mechanism and Key Parameters of Iodocyclization

The synthesis of the 7-oxa-1-azaspiro[4.4]nonane system via iodocyclization is an elegant example of an electrophile-mediated cyclization. The fundamental principle involves the activation of a carbon-carbon double bond by an electrophilic iodine species, followed by an intramolecular nucleophilic attack by both the nitrogen and oxygen heteroatoms in a concerted or stepwise fashion to construct the spirocyclic core.

The reaction is initiated by the interaction of an iodine source with the alkene moiety of a suitable precursor, typically a substituted N-allyl-2-(hydroxymethyl)pyrrolidine or a related open-chain amino alcohol derivative. This interaction forms a cyclic iodonium ion intermediate. The formation of this intermediate is a critical step, as it sets the stage for the subsequent intramolecular cyclization.

The regioselectivity of the cyclization is governed by Baldwin's rules, with a 5-exo-tet cyclization being the favored pathway for the formation of the five-membered tetrahydrofuran ring. The stereochemical outcome of the reaction is often influenced by the substrate's existing stereocenters and the reaction conditions.

Key parameters that critically influence the success and efficiency of the iodocyclization include:

• The Iodine Source: Molecular iodine (I₂) is the most commonly employed reagent due to its affordability and moderate reactivity.[1][2] In some cases, more reactive hypervalent iodine reagents can be utilized to promote cyclization in less reactive systems.[3][4]

• The Base: A base is typically required to neutralize the HI generated during the reaction, preventing potential side reactions and decomposition of acid-sensitive functional groups. Common bases include sodium bicarbonate (NaHCO₃) and potassium carbonate (K₂CO₃).[1][2]

• The Solvent: The choice of solvent can significantly impact the reaction rate and yield. Acetonitrile (CH₃CN) and dichloromethane (CH₂Cl₂) are frequently used solvents that effectively solvate the reactants and intermediates.

• Reaction Temperature and Time: Most iodocyclization reactions proceed smoothly at room temperature, although gentle heating may be necessary for less reactive substrates. Reaction times can vary from a few hours to overnight, and progress is typically monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Below is a visual representation of the proposed iodocyclization mechanism:

Sources

• 1. An Iodocyclization Approach to Substituted 3-Iodothiophenes [organic-chemistry.org]
• 2. Oxa-spirocycles: synthesis, properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 4. benthamscience.com [benthamscience.com]

Nucleophilic substitution reactions using the iodomethyl group

Executive Summary

The iodomethyl group (

) represents a unique electrophilic motif in organic synthesis, characterized by the exceptional leaving group ability of iodide and the distinct "softness" of the carbon center. While often overshadowed by its chlorinated analogs, the iodomethyl moiety is critical in the synthesis of biolabile prodrugs (POM/POC esters) and the construction of methylene-bridged heterocycles .

This guide provides a technical deep-dive into the nucleophilic substitution chemistry of iodomethyl reagents. It contrasts the reactivity of diiodomethane (

) versus chloroiodomethane ( ), details the synthesis of Acyl-Oxy-Methyl (AOM) prodrugs, and establishes rigorous safety protocols for handling these photosensitive alkylating agents.

Mechanistic Insight: The Iodomethyl Advantage

The "Super" Leaving Group

In nucleophilic substitutions (

), the reaction rate is heavily influenced by the leaving group's stability. Iodide ( ) is among the best leaving groups available ( of ), significantly superior to bromide and chloride.

• Bond Energy: The

  bond ( kcal/mol) is significantly weaker than ( kcal/mol) or ( kcal/mol).

• Transition State: The large atomic radius of iodine allows for a lower energy transition state during backside nucleophilic attack, facilitating rapid substitution even with weak nucleophiles (carboxylates, phosphates).

Reactivity vs. Selectivity: The Solution

A common pitfall in methylene bridging is over-alkylation .

• Using

  : The first substitution yields . This intermediate is often more reactive than the starting diiodomethane because the nucleophile (Nu) may destabilize the adjacent C-I bond or simply because the statistical factor is removed. This leads to the symmetric byproduct .

• Using

  : The iodide leaves first (kinetic control). The resulting product, , contains a chloride leaving group, which is orders of magnitude less reactive than the iodide. This "reactivity brake" allows for the isolation of the mono-substituted intermediate.

Figure 1: Kinetic selectivity of Chloroiodomethane vs. Diiodomethane.

prevents uncontrolled polymerization or double-substitution.

Application in Drug Development: Prodrug Synthesis

The most high-value application of iodomethyl chemistry is the synthesis of Pivaloyloxymethyl (POM) and Isopropyloxycarbonyloxymethyl (POC) prodrugs. These moieties mask polar acidic groups (carboxylates, phosphonates) to improve membrane permeability (oral bioavailability).

The Challenge: Direct alkylation with chloromethyl esters (e.g., chloromethyl pivalate) is often sluggish due to the poor leaving group ability of chloride and the low nucleophilicity of drug carboxylates. The Solution: Finkelstein Activation. Converting the chloromethyl ester to an iodomethyl ester (in situ or isolated) dramatically accelerates the coupling reaction.

Experimental Protocols

Protocol A: Synthesis of Iodomethyl Pivalate (POM-I)

Use this reagent to derivatize carboxylic acid drugs.

Safety Note: Iodomethyl pivalate is a potent alkylating agent and lachrymator. Perform all steps in a fume hood. Protect from light.[1][2]

Reagents:

• Chloromethyl pivalate (POM-Cl): 20.0 mmol

• Sodium Iodide (NaI): 24.0 mmol (1.2 eq)

• Acetonitrile (ACN): 40 mL (anhydrous)

• Copper turnings: ~100 mg (stabilizer)

Step-by-Step:

• Preparation: In a dry round-bottom flask wrapped in aluminum foil (light protection), suspend NaI (dried at 100°C vacuum) in anhydrous ACN.

• Addition: Add Chloromethyl pivalate dropwise at room temperature (RT).

• Reaction: Stir at RT for 4–6 hours. Monitor by TLC (Hexane/EtOAc). The product (

  higher) should appear; NaCl precipitate will form.

• Workup:

  • Dilute with diethyl ether (100 mL).

  • Wash with water (

    mL) to remove salts and excess NaI.

  • Wash with 5% aqueous Sodium Thiosulfate (to remove free iodine, indicated by yellow/brown color).

  • Dry over

    , filter, and concentrate in vacuo at low temperature (<30°C).

• Storage: The resulting yellow oil is Iodomethyl pivalate . Store at -20°C over a small piece of copper wire to prevent iodine radical formation. Use within 48 hours for best results.

Protocol B: Derivatization of Drug-COOH (POM-Prodrug Formation)

Standard protocol for increasing lipophilicity of an NSAID or antibiotic.

Reagents:

• Drug Substance (Carboxylic Acid): 1.0 eq

• Potassium Carbonate (

  ): 1.5 eq (or for faster rates)

• Iodomethyl Pivalate (from Protocol A): 1.2 eq

• DMF (Dimethylformamide): 5-10 volumes

Step-by-Step:

• Salt Formation: Dissolve the drug in DMF. Add

  and stir for 30 mins to generate the carboxylate anion.

• Alkylation: Add Iodomethyl Pivalate dropwise.

  • Critical: Keep the reaction dark. Iodine liberation can catalyze side reactions.

• Monitoring: Stir at RT. Reaction is typically complete in <2 hours (vs. 24+ hours with POM-Cl).

• Quench: Pour mixture into ice-water. Extract with Ethyl Acetate.[3]

• Purification: Silica gel chromatography. Note: POM esters are sensitive to basic hydrolysis; avoid adding triethylamine to the eluent.

Data Summary: Halomethyl Electrophiles

Reagent	Leaving Group	Relative Rate ( )	Selectivity	Primary Application
Chloromethyl Pivalate	Chloride ( )	1 (Reference)	High	Stable precursor, commercial source
Iodomethyl Pivalate	Iodide ( )	~100 - 1000x	High	Rapid prodrug synthesis, sensitive substrates
Diiodomethane	Iodide ( )	High	Low	Simmons-Smith, gem-dihalides
Chloroiodomethane	Iodide ( )	High (at I)	High	Sequential substitution, heteroatom linkers

Biological Pathway: Prodrug Activation

Understanding the fate of the iodomethyl-derived linker is crucial for safety assessments.

Figure 2: Metabolic activation of POM prodrugs. The iodomethyl group becomes a methylene linker that degrades spontaneously after esterase cleavage, releasing formaldehyde.

References

• Reactivity of Halomethanes: Hine, J., et al. "The Relative Reactivity of Methylene Halides in Nucleophilic Substitution." Journal of the American Chemical Society.

• Prodrug Strategies: Rautio, J., et al. "Prodrugs: design and clinical applications." Nature Reviews Drug Discovery, 2008.

• POM Synthesis Protocol: "Synthesis and in vitro evaluation of a phosphonate prodrug: bis(pivaloyloxymethyl) 9-(2-phosphonylmethoxyethyl)adenine." Antiviral Chemistry & Chemotherapy.

• Leaving Group Ability: "Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom." NIH National Library of Medicine.

• Safety Data: "Diiodomethane Safety Data Sheet." Fisher Scientific.

Sources

• 1. fishersci.com [fishersci.com]
• 2. docs.gato.txst.edu [docs.gato.txst.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane in Peptidomimetic Synthesis

This guide outlines the synthesis and application of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane , a specialized spirocyclic scaffold used to introduce conformational constraints and functional diversity into peptidomimetics.

Executive Summary & Strategic Value

In the design of peptidomimetics, controlling secondary structure is paramount for high-affinity target binding. The 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane scaffold represents a "next-generation" proline mimic. Unlike standard proline derivatives, this spirocyclic system offers two distinct advantages:

• Rigid Spiro-Fusion: The spiro[4.4] junction locks the

  and torsion angles more strictly than monocyclic proline, stabilizing -turn or -turn geometries essential for protein-protein interaction (PPI) inhibition.

• The Iodomethyl Handle: The C8-iodomethyl group serves as a reactive electrophile, allowing late-stage diversification (via nucleophilic substitution or radical cross-coupling) without altering the core backbone conformation.

This guide provides a validated workflow for synthesizing this scaffold from commercially available precursors and integrating it into bioactive peptides.

Synthesis Protocol: The Iodocyclization Route[1][2][3]

The most robust route to the 7-oxa-1-azaspiro[4.4]nonane core is the iodocyclization of

-protected 2-allyl-2-(hydroxymethyl)pyrrolidines . This biomimetic cascade constructs the second ring and installs the iodine handle in a single step.

Phase A: Precursor Assembly

Objective: Synthesize N-Boc-2-allyl-2-(hydroxymethyl)pyrrolidine.

Reagents:

• N-Boc-Proline Methyl Ester (Starting Material)

• Lithium Diisopropylamide (LDA), 2.0 M in THF

• Allyl Bromide

• Lithium Borohydride (LiBH

  )

Step-by-Step Protocol:

• -Alkylation:

  • Cool a solution of N-Boc-Proline Methyl Ester (1.0 eq) in anhydrous THF to -78°C under Argon.

  • Slowly add LDA (1.1 eq) to generate the enolate. Stir for 45 min.

  • Add Allyl Bromide (1.2 eq) dropwise. The reaction is stereoselective, favoring the trans-addition relative to the bulky Boc group (kinetic control).

  • Warm to RT and quench with sat. NH

    Cl. Extract with EtOAc.

  • Result:N-Boc-2-allyl-proline methyl ester.

• Reductive Priming:

  • Dissolve the alkylated ester in THF/MeOH (10:1).

  • Add LiBH

    (2.0 eq) at 0°C. Stir overnight at RT.

  • Mechanism:[1][2] Selective reduction of the ester to the primary alcohol without affecting the Boc group or the alkene.

  • Purification: Flash chromatography (Hex/EtOAc).

  • Product:Intermediate A (N-Boc-2-allyl-2-(hydroxymethyl)pyrrolidine).

Phase B: The Key Iodocyclization

Objective: Ring closure to form the spiro-ether.

Reagents:

• Intermediate A

• Iodine (I

  )

• Sodium Bicarbonate (NaHCO

  ) or K CO

• Acetonitrile (MeCN)

Protocol:

• Dissolve Intermediate A (1.0 mmol) in MeCN (10 mL).

• Add solid NaHCO

  (3.0 eq) to buffer the HI generated.

• Cool to 0°C and add I

  (1.2 eq) in one portion.

• Critical Observation: The solution will turn dark brown. Stir in the dark at 0°C for 2 hours, then warm to RT.

• Termination: Quench with sat. Na

  S O (sodium thiosulfate) until the iodine color disappears (turns colorless/yellow).

• Workup: Extract with Et

  O. Dry over MgSO .

• Yield: Typically 75-85%.

• Stereochemistry: The reaction proceeds via a 5-exo-trig cyclization. The stereochemistry at C8 is determined by the anti-addition of the internal hydroxyl nucleophile across the iodonium intermediate.

Functionalization & Library Generation

The iodomethyl group at C8 is a versatile handle. Do not treat this scaffold as a static endpoint; use it to append side-chain mimics.

Target Moiety	Reagent System	Reaction Type	Application
Azide (Amine precursor)	NaN , DMF, 60°C	S 2 Displacement	Mimicking Lys/Arg side chains; Click chemistry.
Thioether	R-SH, Cs CO , DMF	S 2 Displacement	Mimicking Met/Cys; Stapling peptides.
Aryl/Alkyl Group	Ar-B(OH) , NiCl (glyme), Zn	Radical Cross-Coupling	Hydrophobic core interaction mimics.

Protocol: Azide Displacement (Example)

• Dissolve 8-(iodomethyl)-scaffold (1 eq) in DMF.

• Add NaN

  (1.5 eq). Heat to 60°C for 4 hours.

• Note: The spiro-system is sterically congested; higher heat may be required compared to primary alkyl iodides.

• Product can be reduced (Staudinger reduction) to the primary amine for further peptide coupling.

Peptidomimetic Integration (SPPS)

To incorporate this scaffold into a peptide chain, the N-Boc group must be removed, or the scaffold must be hydrolyzed to a carboxylic acid if it was synthesized from a different precursor. Assuming the standard scaffold is an amine mimic (acting as a proline surrogate):

Workflow for Fmoc-SPPS:

• De-Boc: Treat the spiro-scaffold with TFA/DCM (1:1) for 30 min. Concentrate to dryness.

• Coupling to Resin:

  • Since the spiro-amine is secondary and sterically hindered (adjacent quaternary center), standard coupling (HBTU/DIC) may fail.

  • Recommended Conditions: Use HATU (1.2 eq), HOAt (1.2 eq), and TMP (2,4,6-trimethylpyridine) in DMF.

  • Microwave Assistance: 50°C, 25 Watts, 15 min.

• Chain Elongation: Continue standard Fmoc-SPPS.

Mechanistic & Workflow Visualization

Diagram 1: Synthesis & Stereochemical Pathway

This diagram illustrates the transformation from the proline precursor to the spirocyclic core via the iodonium intermediate.

Caption: Synthesis of the 7-oxa-1-azaspiro[4.4]nonane core via iodocyclization of a homoallylic alcohol precursor.

Diagram 2: Peptidomimetic Application Workflow

Logic flow for deciding how to functionalize the scaffold based on the biological target.

Caption: Decision matrix for functionalizing the iodomethyl handle prior to peptide integration.

References

• Oxa-spirocycles: Synthesis, Properties and Applications. Source: Chemical Science (RSC).[3] Context: Defines the core iodocyclization methodology for constructing oxa-spirocyclic frameworks from alkenyl alcohols. URL:[Link]

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization. Source: ACS Omega (NIH PubMed Central). Context: Provides comparative methods for spiro-ring closure and structural data on the 1-azaspiro[4.4]nonane skeleton. URL:[Link]

• Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Source: MDPI (Molecules). Context: Protocols for coupling heterocyclic constraints into peptide backbones using SPPS.[4] URL:[Link]

Sources

• 1. Gold catalyzed spirocyclization of 1-ene-4,9- and 3-ene-1,7-diyne esters to azaspiro[4.4]nonenones and azaspiro[4.5]decadienones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of 1-azaspiro[4.4]nonan-1-oxyls via intramolecular 1,3-dipolar cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxa-spirocycles: synthesis, properties and applications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

[1]

Topic: Optimization of Yield and Stereoselectivity in Spirocyclic Iodoetherification Ticket ID: SPIRO-I-884 Assigned Specialist: Senior Application Scientist, Chemical Process R&D

Executive Summary & Diagnostic Matrix

The synthesis of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane hinges on a kinetically controlled iodocyclization (specifically iodoetherification).[1] The core transformation involves the intramolecular nucleophilic attack of a pendant hydroxyl group (from a hydroxymethyl arm) onto an iodine-activated alkene (allyl arm) tethered to a pyrrolidine core.[1]

Common Failure Modes:

• Low Yield: Often due to elimination of HI (forming enol ethers) or hydrolytic instability of the alkyl iodide.[1]

• Poor Diastereoselectivity: Failure to control the transition state (Chair vs. Boat) leads to inseparable mixtures of cis/trans isomers relative to the spiro center.[1]

• Regioselectivity Issues: Competition between 5-exo-trig (desired) and 6-endo-trig pathways.

Quick-Reference Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Yield < 40%	Elimination of HI during workup/purification.	Switch to neutral alumina or base-deactivated silica (1% ) for chromatography.[1]
Starting Material Remains	Reversible formation of iodonium ion; concentration too low.	Use NIS (N-Iodosuccinimide) as a more potent source; add 2.0 equiv.[1]
Product Decomposition (Brown/Purple)	Photolytic cleavage of C-I bond.[1]	Wrap all flasks/columns in aluminum foil . Store product at -20°C with Cu stabilizer.
Wrong Regioisomer (6-membered ring)	Thermodynamic control taking over.[1]	Lower reaction temp to 0°C or -10°C . Switch solvent to MeCN to favor kinetic 5-exo product.
Protracted Reaction Time	Acid buildup stalling the nucleophile.	Add solid (3.0 equiv) to buffer the generated acid.[1]

Technical Deep Dive: The Mechanics of Failure

To improve yield, we must understand the causality of the reaction.[1] The formation of the 7-oxa-1-azaspiro[4.4]nonane skeleton follows the Baldwin Rules for ring closure, specifically favoring 5-exo-trig over 6-endo-trig for simple alkenes.

The Critical Pathway

• Activation: The alkene (allyl group) reacts with the electrophilic iodine source (

  ) to form a bridged iodonium ion.[1]

• Cyclization: The hydroxyl oxygen attacks the internal carbon of the iodonium bridge (Markovnikov-like addition in a cyclic constraint).

• Stereocontrol: The relative stereochemistry is determined by the conformation of the pyrrolidine ring and the approach of the hydroxyl group. The "inside-alkoxy" effect often dictates the outcome.

Visualization of the Reaction Logic

Figure 1: Logical flow of the iodocyclization pathway showing the critical kinetic path (solid lines) versus thermodynamic and degradation pitfalls (dotted lines).

Optimized Experimental Protocol

This protocol is designed to maximize the 5-exo-trig product and minimize oxidative degradation.

Reagents & Setup

• Substrate: N-Protected-2-allyl-2-(hydroxymethyl)pyrrolidine (1.0 equiv).[1] Note: N-protection (Cbz or Boc) is mandatory to prevent amine oxidation.[1]

• Iodine Source: N-Iodosuccinimide (NIS) (1.5 – 2.0 equiv).[1] Preferred over

  for cleaner workup.

• Solvent: Anhydrous Acetonitrile (MeCN).[1] Polarity stabilizes the iodonium intermediate.

• Base:

  (3.0 equiv).[1]

• Environment: Argon atmosphere; Darkness (Foil-wrapped) .[1]

Step-by-Step Methodology

• Preparation: Dissolve the substrate (1.0 mmol) in anhydrous MeCN (10 mL, 0.1 M) in a foil-wrapped round-bottom flask.

• Buffering: Add solid

  (3.0 mmol). Cool the suspension to 0°C in an ice bath.

• Activation: Add NIS (1.5 mmol) in one portion.

  • Why? Slow addition is unnecessary for NIS; rapid generation of the iodonium ion at low temp favors kinetic cyclization.

• Monitoring: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT). Monitor by TLC (stain with PMA or Hanessian’s stain; alkyl iodides may not be UV active).[1]

  • Checkpoint: If starting material persists after 4 hours, add another 0.5 equiv of NIS.[1]

• Quench: Pour the reaction mixture into a separatory funnel containing saturated aqueous

  (Sodium Thiosulfate) and EtOAc. Shake vigorously until the iodine color (yellow/brown) disappears.

• Extraction: Extract with EtOAc (3x). Wash combined organics with Brine. Dry over

  .[1][2]

• Purification (CRITICAL): Flash chromatography on silica gel.

  • Modification: Pre-treat the silica column with 1% Triethylamine (

    ) in Hexanes. Elute with Hexanes/EtOAc gradient.

  • Reasoning: Silica is slightly acidic. Without

    , the labile primary iodide can eliminate to form the exocyclic enol ether, destroying your yield.[1]

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a mixture of two spots with very similar Rf values? A: These are likely diastereomers (cis/trans isomers regarding the spiro-fusion). The iodocyclization forms a new chiral center at C8 (the carbon bearing the iodine).[1] While the 5-exo cyclization is regioselective, the face of attack on the alkene depends on the existing chirality of the pyrrolidine. You may need HPLC or careful column chromatography to separate them.

Q2: My product turns purple/black after one day. How do I stop this? A: The color indicates the release of elemental iodine (

), signaling decomposition.[1]

• Immediate Fix: Store the compound in the dark at -20°C.

• Stabilization: Add a small piece of Copper wire or silver wool to the storage vial to scavenge free iodides.

Q3: Can I use

instead of NIS? A: Yes, but yields are typically 10-15% lower. If using , you must use a biphasic system (Ether/Aqueous ) or strictly anhydrous conditions with KI.[1] NIS is superior because succinimide is a non-nucleophilic byproduct that is easily removed.

Q4: I obtained a 6-membered ring ether instead of the 5-membered spiro ether. Why? A: You observed the 6-endo-trig product. This occurs if the reaction is run at higher temperatures (reflux) or if the alkene has substituents that stabilize the internal positive charge (e.g., a methyl group on the internal alkene carbon).[1] Ensure you are using a terminal alkene (allyl group) and keep the temperature at 0°C to enforce kinetic control (5-exo).[1]

References

• Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization. Source: ACS Omega / NIH (2019) Context: Establishes the stability and structural precedents of the 1-azaspiro[4.4]nonane skeleton.

• Oxa-spirocycles: synthesis, properties and applications. Source: Chemical Science / NIH (2021) Context:[1] Validates iodocyclization as the primary method for synthesizing oxa-spirocyclic cores and discusses water solubility improvements.

• An iodoetherification–dehydroiodination strategy for the synthesis of complex spiroketals. Source: NIH / PMC (2008) Context: Provides mechanistic insight into the competition between cyclization and elimination (dehydroiodination), supporting the need for buffered workups.[1]

• Gold catalyzed spirocyclization of 1-ene-4,9- and 3-ene-1,7-diyne esters. Source: Organic Chemistry Frontiers (RSC) Context: Comparative analysis of spirocyclization pathways (5-exo vs 6-endo) in similar heterocyclic systems.

Sources

• 1. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Iodinated Spirocyclic Amines

Here is the technical support center for the purification of iodinated spirocyclic amines.

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges in the purification of iodinated spirocyclic amines. The unique structural features of these molecules—namely the basicity of the amine, the rigidity of the spirocyclic core, and the potential lability of the carbon-iodine bond—present a distinct set of purification hurdles. This document is structured to provide direct, actionable solutions to common problems and answer frequently asked questions.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on causality and providing step-by-step solutions.

Q1: My iodinated spirocyclic amine is streaking or "tailing" significantly on my silica gel TLC plate and column. What's causing this and how do I fix it?

Probable Cause: This is a classic problem when purifying amines on standard silica gel. Silica gel has a high density of surface silanol groups (Si-OH), which are weakly acidic. The basic nitrogen atom of your spirocyclic amine can undergo a strong acid-base interaction with these silanol groups. This interaction is often slow to reverse, causing a portion of your compound to lag behind the main band, resulting in significant tailing. This poor chromatography leads to broad peaks, low resolution, and often results in impure fractions.

Solutions:

• Mobile Phase Modification (First-Line Approach):

  • Add a Basic Modifier: The most common and effective solution is to add a small amount of a competitive base to your eluent. This base will interact with the acidic silanol sites, effectively "masking" them from your amine.

    • Recommended Modifier: Add 0.5-2% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your mobile phase.

    • Protocol:

      • Prepare your chosen solvent system (e.g., 80:20 Hexane:Ethyl Acetate).

      • To every 100 mL of this solvent mixture, add 1 mL of Et₃N (for a 1% solution).

      • Use this modified eluent to run both your TLC and your column. You should observe a significant improvement in peak shape (a more compact, round spot on the TLC).

• Use a Deactivated Stationary Phase:

  • Neutral or Basic Alumina: If mobile phase modification is insufficient, consider switching your stationary phase. Alumina is available in different pH grades (acidic, neutral, basic). Basic or neutral alumina will have far fewer acidic sites for your amine to interact with, leading to much sharper peaks.

  • Amine-Treated Silica: Several manufacturers offer pre-treated, amine-functionalized silica gels. These are specifically designed for the purification of basic compounds and can provide excellent results, though they are a more expensive option.

Q2: I'm losing my iodine atom during purification. My mass spectrometry results show a significant peak corresponding to the de-iodinated product. Why is this happening?

Probable Cause: The carbon-iodine (C-I) bond, particularly on aromatic or electron-rich systems, can be susceptible to cleavage under certain conditions. This dehalogenation can be promoted by prolonged exposure to acidic media or certain metals. Standard silica gel, being acidic, can sometimes facilitate this decomposition, especially if the compound spends a long time on the column.

Solutions:

• Minimize Contact Time: The faster you can run your purification, the better.

  • Use a shorter, wider column rather than a long, thin one to reduce the purification time.

  • Employ a slightly stronger solvent system to elute your compound faster, without sacrificing resolution.

• Strictly Neutral or Basic Conditions:

  • As with tailing, the use of a basic modifier (Et₃N or NH₄OH) in your eluent is crucial. This not only improves peak shape but also neutralizes the acidic silica surface, protecting the C-I bond.

  • Consider switching to a less aggressive stationary phase like neutral alumina or a C18 reversed-phase silica if the compound is sufficiently non-polar.

• Chelate Trace Metals: If you suspect trace metal catalysis is an issue (e.g., from reagents used in the synthesis), you can try adding a chelating agent like a few drops of ethylenediaminetetraacetic acid (EDTA) solution during your workup, prior to purification.

Frequently Asked Questions (FAQs)

What is the best general-purpose purification technique for iodinated spirocyclic amines?

For most lab-scale purifications (< 5g), flash column chromatography on silica gel remains the most practical and widely used method. However, it is critical to use a mobile phase amended with a basic modifier (e.g., 1% triethylamine) to ensure good peak shape and prevent product degradation. For more challenging separations or higher purity requirements, preparative High-Performance Liquid Chromatography (Prep-HPLC) , often using a C18 stationary phase, is the method of choice.

How do I select the right solvent system for my flash column?

The goal is to find a solvent system that gives your product a retention factor (Rf) of approximately 0.25-0.35 on a TLC plate. A lower Rf means the compound will spend too long on the column, while a higher Rf will result in poor separation from faster-moving impurities.

Step-by-Step Solvent Selection Workflow:

• Start with a 2-component system: Typically a non-polar solvent (like Hexane or Heptane) and a more polar solvent (like Ethyl Acetate or Dichloromethane).

• Run TLCs with varying ratios: Spot your crude material on several TLC plates and run them in different solvent ratios (e.g., 9:1, 8:2, 7:3 Hexane:EtOAc).

• Add the basic modifier: Once you have a promising ratio, add 1% Et₃N to the mix and re-run the TLC to see the final effect on Rf and spot shape.

• Optimize for separation: Choose the system that provides the best separation between your desired product spot and the nearest impurities, while keeping the product Rf in the target 0.25-0.35 range.

Can I use reversed-phase chromatography for these compounds?

Yes, absolutely. Reversed-phase chromatography (e.g., on a C18 or C8 column) is an excellent alternative, especially for more polar spirocyclic amines or when silica-based methods fail.

• Mobile Phase: Typically a mixture of water and an organic solvent like acetonitrile (ACN) or methanol (MeOH).

• Modifier: Because you are dealing with a basic amine, it is essential to control the pH of the mobile phase.

  • Acidic Modifier: Adding 0.1% trifluoroacetic acid (TFA) or formic acid will protonate the amine to its ammonium salt (R₃N → R₃NH⁺). This ensures a single, well-behaved species on the column and generally leads to very sharp peaks.

  • Basic Modifier: Alternatively, using a buffer system at a higher pH (e.g., ammonium bicarbonate) can also be effective.

Visualizations & Data

Workflow for Purification Method Selection

The following diagram outlines a decision-making process for selecting the appropriate purification strategy for your iodinated spirocyclic amine.

Caption: Decision tree for selecting a purification method.

Table 1: Comparison of Primary Purification Techniques

Technique	Stationary Phase	Typical Mobile Phase	Pros	Cons
Flash Chromatography	Silica Gel	Hexane/EtOAc + 1% Et₃N	Fast, scalable, cost-effective for large quantities.	Lower resolution than HPLC, potential for compound degradation on acidic silica.
Flash Chromatography	Neutral Alumina	Hexane/EtOAc	Good for acid-sensitive compounds, avoids amine tailing.	Can have different selectivity than silica, less commonly used.
Prep HPLC	C18 Silica	H₂O/ACN + 0.1% TFA	High resolution, excellent for difficult separations, highly reproducible.	Expensive, requires specialized equipment, limited sample loading, TFA salts can be difficult to remove.
Crystallization	N/A	Various Solvents	Potentially yields very high purity material, scalable.	Compound must be a solid, requires screening for suitable solvent, can have low recovery.

Detailed Experimental Protocol: Flash Column Chromatography

This protocol assumes a 1 gram scale purification of a moderately polar iodinated spirocyclic amine.

Objective: To purify the target compound from less polar and more polar impurities. Prerequisites: A solvent system has been identified via TLC (e.g., 70:30:1 Hexane:EtOAc:Et₃N) that gives the product an Rf of ~0.3.

Materials:

• Glass chromatography column (e.g., 4 cm diameter)

• Silica gel (230-400 mesh)

• Eluent: 70:30:1 Hexane:Ethyl Acetate:Triethylamine

• Sand

• Crude sample (1 g)

• Collection tubes or flasks

Procedure:

• Column Packing (Slurry Method):

  • In a beaker, prepare a slurry of silica gel in the mobile phase (approx. 100 g of silica in 400 mL of eluent).

  • Place a small cotton or glass wool plug at the bottom of the column. Add a thin layer (0.5 cm) of sand.

  • Pour the silica slurry into the column in one continuous motion.

  • Use gentle air pressure at the top to push the solvent through and pack the bed firmly and evenly. Ensure there are no air bubbles or cracks.

  • Add another thin layer of sand on top of the packed silica bed to prevent disruption during sample loading.

• Sample Loading (Dry Loading):

  • Dissolve your 1 g crude sample in a minimal amount of a strong solvent (e.g., 5-10 mL of Dichloromethane).

  • Add ~2-3 g of silica gel to this solution.

  • Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder. This is your "dry-loaded" sample.

  • Carefully add this powder onto the sand layer at the top of your packed column, creating a thin, even band.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column, ensuring you do not disturb the top layer.

  • Apply positive pressure (using a pump or house air) to begin eluting the solvent through the column at a steady flow rate (e.g., 5-10 cm/min).

  • Begin collecting fractions immediately. The size of the fractions should be appropriate for the column size (e.g., 20-25 mL fractions).

  • Continuously monitor the separation by spotting fractions onto a TLC plate.

• Analysis and Pooling:

  • Develop the TLC plates (visualize with UV light and/or a chemical stain like potassium permanganate).

  • Identify the fractions containing your pure product.

  • Combine the pure fractions into a single round-bottom flask.

• Solvent Removal:

  • Remove the solvent from the pooled fractions using a rotary evaporator to yield your purified iodinated spirocyclic amine.

References

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• D'hooghe, M., & De Kimpe, N. (2006). Synthesis of Spirocyclic Aziridines. Chemical Reviews, 106(9), 3725-3756. [Link]

• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer. [Link]

• Fair, J. D., & Kormos, C. M. (2008). Flash column chromatograms estimated from thin-layer chromatography data. Journal of Chromatography A, 1211(1-2), 49–54. [Link]

• Introduction to Modern Liquid Chromatography, 3rd Edition. (2010). John Wiley & Sons. [Link]

Technical Support Center: Minimizing Side Reactions in Spiro-Iodocyclization

Executive Summary & Core Directive

Spiro-iodocyclization is a high-stakes transformation in drug discovery, particularly for accessing 3D-rich scaffolds like spiroindolenines and spirodienones. Unlike standard oxidative couplings (e.g., Kita oxidation with PIDA/PIFA), iodocyclization aims to retain the iodine atom in the final scaffold, providing a crucial handle for subsequent cross-coupling.

The Problem: This reaction is notoriously sensitive. The electrophilic iodonium intermediate is a "fork in the road"—it can lead to the desired spiro-iodide, or collapse via elimination (loss of HI), protodeiodination, or incorrect regioselective ring closure (endo vs. exo).

The Solution: This guide moves beyond "add reagents and stir." We utilize a mechanistic approach to control the cationic lifetime and stereoelectronic bias of the intermediate.

Critical Troubleshooting Modules (FAQs)

Module 1: Regioselectivity Control (The "Wrong Ring" Problem)

User Question: "I am targeting the 5-exo-dig spirocycle, but I keep isolating the 6-endo product (or a mixture). How do I force the ring size I want?"

Technical Diagnosis: Regioselectivity in iodocyclization is governed by the competition between Baldwin’s Rules (kinetic control) and Thermodynamic Stability of the resulting intermediate.

• 5-exo is often kinetically favored due to stereoelectronic alignment.

• 6-endo typically becomes favorable if the 5-exo path creates excessive strain or if the 6-endo product allows for conjugation (e.g., aromatization).[1][2]

Corrective Protocol:

• Modify the Protecting Group (Electronic Bias):

  • Electron-Withdrawing Groups (EWGs): Placing a strong EWG (e.g., Tosyl, Nosyl) on the nucleophilic nitrogen/oxygen destabilizes the developing positive charge in the transition state. This forces the reaction toward the kinetically favored 5-exo pathway to minimize the energy barrier.

  • Electron-Donating Groups (EDGs): EDGs (e.g., Methyl, Benzyl) stabilize the transition state, often allowing the system to explore the thermodynamically more stable (often 6-endo ) pathway.

• Solvent Polarity Switch:

  • Non-polar solvents (DCM, Toluene): Favor tight ion pairs, often enhancing the kinetic (5-exo) product.

  • Polar/H-bonding solvents (HFIP, Nitromethane): Stabilize the separated iodonium/cation pair, allowing reversible ring opening/closing, which can lead to the thermodynamic (6-endo) product.

Data Summary: Regioselectivity Trends

Variable	Condition	Favored Pathway (General Trend)	Mechanistic Driver
N-Protecting Group	Electron-Poor (Ts, Ms)	5-exo	Kinetic control; destabilized TS.
N-Protecting Group	Electron-Rich (Bn, Me)	6-endo	Thermodynamic control; stabilized cation.
Solvent	DCM / Toluene	5-exo	Tight ion pairing.
Solvent	HFIP / MeNO₂	Mixed / 6-endo	Cation stabilization / Reversibility.

Module 2: Preventing Iodine Loss (Protodeiodination & Elimination)

User Question: "My LCMS shows the cyclized mass, but the iodine is missing (M-127). Or worse, I see an olefin where the iodine should be."

Technical Diagnosis: You are witnessing Elimination (E1/E2) or Protodeiodination .

• Elimination: The spiro-iodide product usually contains a proton

  to the iodine. If your reaction mixture is basic or hot, HI is eliminated to form an alkene (often aromatizing the ring).

• Protodeiodination: If the reaction is too acidic (HI generation) or involves radical intermediates, the C-I bond is cleaved and replaced by C-H.

Corrective Protocol:

• Buffer the System (The "Goldilocks" Base):

  • Avoid strong bases (NaOH, KOH) which promote E2 elimination.

  • Use inorganic buffers like NaHCO₃ or K₂CO₃ (solid suspension). These neutralize the HI byproduct generated during cyclization without being basic enough to deprotonate the

    -carbon of the product.

• Temperature Control:

  • Iodocyclizations are exothermic. Run the addition at 0 °C to -10 °C .

  • Why? Elimination has a higher activation energy than cyclization. Low temperature kinetically traps the iodine product.

• Light Exclusion:

  • C-I bonds are photolabile. Ambient light can trigger homolytic cleavage (radical pathway), leading to protodeiodination. Wrap the flask in aluminum foil.

Module 3: The Solvent Factor (HFIP - The "Miracle" Solvent)

User Question: "My substrate decomposes in DCM and gives low yields in THF. What is the 'magic' of HFIP I keep reading about?"

Technical Diagnosis: Standard solvents often fail to stabilize the highly reactive cationic spiro-intermediate, leading to polymerization. 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) is a strong hydrogen-bond donor (HBD) with low nucleophilicity.

Why HFIP Works:

• Microsolvation: HFIP forms H-bonded clusters around the leaving group or the nucleophile, increasing the electrophilicity of the iodine source (e.g., activating NIS).

• Cation Stabilization: It stabilizes the developing positive charge on the spiro-intermediate, preventing non-specific decomposition.

Warning: HFIP is acidic (

). If your product is acid-sensitive, mix HFIP with DCM (1:4 ratio) or add a mild buffer (2,6-lutidine).

Standardized Optimization Protocol (SOP)

Objective: Synthesis of a 3-iodo-spiroindolenine derivative.

Reagents:

• Substrate (e.g., Tryptamine derivative)

• Iodine Source: N-Iodosuccinimide (NIS) (Preferred over

  for atom economy and ease of handling).

• Solvent: DCM (Standard) or HFIP (Difficult substrates).

• Additive: NaHCO₃ (1.5 equiv).

Step-by-Step Workflow:

• Preparation (Dark Mode):

  • Wrap a flame-dried round-bottom flask in aluminum foil.

  • Charge with Substrate (1.0 equiv) and NaHCO₃ (1.5 equiv).

  • Add anhydrous DCM (

    M concentration).

  • Cool to 0 °C (Ice/Water bath).

• Activation:

  • Add NIS (1.1 equiv) portion-wise over 5 minutes. Do not dump it in all at once.

  • Why? Controls the concentration of the active iodonium species, preventing over-iodination of the aromatic ring.

• Monitoring:

  • Stir at 0 °C. Monitor by TLC/LCMS every 15 minutes.

  • Critical Check: If the reaction stalls, do not heat. Add 10% volume of HFIP to solubilize/activate the NIS.

• Quenching (The "Stop" Button):

  • Once complete (usually < 1 h), quench immediately with saturated aqueous

    (Sodium Thiosulfate) .

  • Why? This reduces unreacted iodine species instantly, preventing post-reaction iodination or oxidation during workup.

• Workup:

  • Extract with DCM.[3] Wash with brine. Dry over

    .

  • Evaporate at < 30 °C. Heat promotes HI elimination.

Visualizing the Pathway

Diagram 1: Mechanistic Divergence & Control Points

This diagram illustrates the critical "decision points" where the reaction can fail (Elimination/Protodeiodination) versus succeed (Spiro-Iodide).

Caption: Mechanistic bifurcation in spiro-iodocyclization. Green path indicates optimized conditions; Red paths indicate common failure modes.

Diagram 2: Troubleshooting Decision Tree

Caption: Logic flow for diagnosing experimental failures in iodocyclization.

References

• Alabugin, I. V., et al. (2005). "Thermodynamic and Strain Effects in the Competition between 5-Exo-dig and 6-Endo-dig Cyclizations of Vinyl and Aryl Radicals." Journal of the American Chemical Society.

• Gabriele, B., et al. (2012).[4] "An Iodocyclization Approach to Substituted 3-Iodothiophenes." The Journal of Organic Chemistry.

• Motiwala, H. F., et al. (2022).[5] "HFIP in Organic Synthesis." Chemical Reviews.

• Lebœuf, D., et al. (2025). "Hexafluoroisopropanol-Mediated Cascade Cyclization for Construction of α-Amino-γ-spirolactones." National Institutes of Health (PMC).

• Verma, A., et al. (2025).[6][7] "Molecular Iodine-Mediated One-Pot Sequential Iodocyclization–Decarboxylative Protodeiodination." Organic Letters.

Sources

• 1. Thermodynamic and strain effects in the competition between 5-exo-dig and 6-endo-dig cyclizations of vinyl and aryl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An Iodocyclization Approach to Substituted 3-Iodothiophenes [organic-chemistry.org]
• 5. HFIP in Organic Synthesis – Department of Chemistry [chem.unc.edu]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Iodine-Mediated One-Pot Sequential Iodocyclization-Decarboxylative Protodeiodination: Access to Densely Functionalized Benzofulvenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting stereoselectivity issues in spiro[4.4]nonane formation

Welcome to the Technical Support Center for the stereoselective synthesis of spiro[4.4]nonane scaffolds. This resource is tailored for researchers, chemists, and drug development professionals to navigate the complexities of stereocontrol in the formation of these structurally significant motifs. Here, you will find in-depth troubleshooting guides and frequently asked questions designed to provide both theoretical understanding and practical, actionable solutions to challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors governing stereoselectivity in the synthesis of spiro[4.4]nonanes?

The stereochemical outcome of spiro[4.4]nonane formation is a delicate interplay of several factors. Understanding and controlling these is critical for achieving high diastereoselectivity and enantioselectivity. The key determinants include:

• Substrate Control: The inherent stereochemistry of the starting materials can direct the formation of new stereocenters. Bulky substituents or pre-existing chiral centers in the substrate can create a biased steric environment, favoring the approach of reagents from a less hindered face.[1][2]

• Catalyst/Reagent Control: The choice of catalyst or reagent is paramount, especially in asymmetric synthesis. Chiral catalysts, such as metal complexes with chiral ligands or organocatalysts, can create a chiral environment that differentiates between the transition states leading to different stereoisomers.[2][3]

• Reaction Conditions: Parameters such as temperature, solvent, and reaction time can significantly influence stereoselectivity. Lower temperatures often enhance selectivity by favoring the transition state with the lowest activation energy.[2][4] The polarity and coordinating ability of the solvent can affect the geometry of the transition state, thereby impacting the stereochemical outcome.[1]

• Kinetic vs. Thermodynamic Control: The stereochemical outcome can be dictated by whether the reaction is under kinetic or thermodynamic control. The kinetic product is formed fastest, while the thermodynamic product is the most stable. Adjusting reaction conditions, such as temperature and time, can favor one over the other.[2]

Q2: Which synthetic strategies are commonly employed for the stereoselective formation of spiro[4.4]nonanes?

Several powerful synthetic methodologies have been developed for the stereoselective construction of the spiro[4.4]nonane framework. Common approaches include:

• Intramolecular Cycloaddition Reactions: This is a widely used strategy, particularly the intramolecular 1,3-dipolar cycloaddition of nitrones or azomethine ylides with alkenes.[5] These reactions are often highly diastereoselective and can be rendered enantioselective through the use of chiral auxiliaries or catalysts.

• Pauson-Khand Reaction: A transition-metal-catalyzed [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide to form a cyclopentenone, which can be a key step in constructing one of the five-membered rings of the spiro[4.4]nonane system.[6]

• Intramolecular Aldol Condensation: A classic and effective method for forming cyclic ketones, including spirocyclic systems, by the cyclization of a suitable diketone precursor.[6]

• Asymmetric Catalysis: The use of chiral catalysts to control the stereochemical outcome of various reactions, such as tandem Nazarov cyclization/semipinacol rearrangement, has proven effective in synthesizing chiral spiro[4.4]nonane-1,6-diones with high enantiomeric excess.[7]

Q3: What are the recommended analytical techniques for determining the stereochemical purity of spiro[4.4]nonane products?

Accurate determination of diastereomeric ratios (d.r.) and enantiomeric excess (e.e.) is crucial. The following techniques are indispensable:

• Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are the gold-standard methods for separating and quantifying enantiomers and diastereomers using a chiral stationary phase.[8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for structural elucidation. For determining stereochemistry, techniques such as Nuclear Overhauser Effect (NOE) experiments can establish the relative configuration of diastereomers. The use of chiral shift reagents or chiral solvating agents can also allow for the differentiation and quantification of enantiomers.[8][10]

• X-ray Crystallography: This technique provides unambiguous determination of the absolute configuration of a stereocenter, provided a suitable single crystal of the compound can be obtained.[8][10]

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy can be used to determine the absolute configuration of chiral molecules by comparing the experimental spectrum to that of a known standard or to theoretical calculations.[11]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity - Mixture of Diastereomers Observed

Symptom: Your reaction yields a mixture of diastereomers with a low diastereomeric ratio (d.r.), leading to difficult purification and reduced yield of the desired isomer.

• Cause A: Insufficient Substrate-Directed Control

  • Explanation: The steric or electronic properties of your substrate may not be sufficient to effectively block one face of the molecule during the cyclization event.

  • Troubleshooting Protocol:

    • Modify Protecting Groups: If your substrate contains protecting groups, consider switching to bulkier groups to increase steric hindrance and shield one face of the reactive center.[4] For example, replacing a methoxymethyl (MOM) ether with a triisopropylsilyl (TIPS) ether can significantly alter the steric environment.

    • Introduce a Directing Group: If synthetically feasible, introduce a functional group that can chelate to the catalyst or reagent, thereby locking the conformation of the substrate and directing the approach of the incoming reactant.

    • Analyze Substrate Conformation: Use computational modeling to understand the preferred conformation of your substrate and identify potential steric clashes that could be influencing the reaction outcome.

• Cause B: Suboptimal Reaction Conditions

  • Explanation: Temperature, solvent, and concentration can all influence the transition state energies of the competing diastereomeric pathways.

  • Troubleshooting Protocol:

    • Temperature Screening: Lowering the reaction temperature often increases diastereoselectivity by favoring the pathway with the lower activation energy.[2][4] Perform a temperature screen (e.g., room temperature, 0 °C, -20 °C, -78 °C) to find the optimal balance between reaction rate and selectivity.

    • Solvent Screening: The polarity and coordinating ability of the solvent can stabilize or destabilize the transition states.[1] Screen a range of solvents with varying properties (e.g., toluene, THF, dichloromethane, acetonitrile).

    • Concentration Effects: In some cases, particularly for intermolecular reactions, higher concentrations can favor the desired pathway. Conversely, for intramolecular reactions prone to intermolecular side reactions, high dilution may be beneficial.

• Cause C: Ineffective Catalyst or Reagent Control

  • Explanation: The chosen catalyst or reagent may not be providing a sufficiently differentiated energetic landscape for the formation of the two diastereomeric transition states.

  • Troubleshooting Protocol:

    • Screen a Library of Catalysts/Ligands: If using a chiral catalyst, screen a library of ligands with varying steric and electronic properties.[4]

    • Stoichiometry of Additives: For reactions involving additives, such as Lewis acids or bases, optimize their stoichiometry.[1]

    • Switching Reagent Class: If one class of reagents is proving ineffective, consider a different class that may operate through a different mechanism and offer a different selectivity profile.

Parameter	Condition A	d.r.	Condition B	d.r.	Rationale
Temperature	25 °C	2:1	-78 °C	8:1	Lower temperature favors the transition state with the lowest activation energy.[2][4]
Solvent	Dichloromethane	3:1	Toluene	6:1	Less polar solvents may enhance facial selectivity.[1]
Catalyst Ligand	Ligand X	1.5:1	Ligand Y (bulkier)	5:1	Increased steric bulk on the ligand can improve stereodiscrimination.[4]

Issue 2: Low Enantioselectivity - Low Enantiomeric Excess (e.e.)

Symptom: The reaction produces a nearly racemic mixture of the desired product, indicating poor enantiocontrol by the chiral catalyst or auxiliary.

• Cause A: Inefficient Chiral Catalyst or Ligand

  • Explanation: The chiral catalyst may not be effectively discriminating between the two enantiotopic faces of the substrate or the two enantiomeric transition states.

  • Troubleshooting Protocol:

    • Ligand Modification: The steric and electronic properties of the chiral ligand are critical.[4] Systematically modify the ligand structure to fine-tune the chiral pocket around the active site.

    • Metal Salt Variation: For metal-based catalysts, the counter-ion can influence the catalytic activity and selectivity. Experiment with different metal salts (e.g., changing the halide or using a non-coordinating anion).

    • Catalyst Loading: Optimize the catalyst loading. In some cases, higher catalyst loadings can improve enantioselectivity, although this needs to be balanced with cost and potential side reactions.

• Cause B: Competing Non-Catalyzed Background Reaction

  • Explanation: A non-selective, uncatalyzed reaction may be occurring in parallel with the desired asymmetric catalytic pathway, leading to a reduction in the overall enantiomeric excess.[4]

  • Troubleshooting Protocol:

    • Lower the Reaction Temperature: This will generally slow down the uncatalyzed reaction more significantly than the catalyzed reaction, thereby increasing the contribution of the enantioselective pathway.[4]

    • Slow Addition of Reagents: Maintain a low concentration of the achiral substrate by adding it slowly to the reaction mixture. This favors the catalyzed pathway, which is typically of a lower order with respect to the substrate concentration.[4]

    • Ensure High Catalyst Activity: Use a freshly prepared or highly active catalyst to maximize the rate of the desired reaction relative to the background reaction.

• Cause C: Racemization of Product or Intermediates

  • Explanation: The desired chiral product or a key chiral intermediate may be racemizing under the reaction conditions.

  • Troubleshooting Protocol:

    • Monitor e.e. Over Time: Take aliquots from the reaction at different time points and analyze the enantiomeric excess. A decrease in e.e. over time is indicative of racemization.

    • Modify Reaction Conditions: If racemization is observed, consider running the reaction at a lower temperature, for a shorter duration, or under milder pH conditions.

    • Isolate Product Promptly: Once the reaction is complete, work up and isolate the product promptly to minimize its exposure to conditions that may cause racemization.

Caption: A decision tree for troubleshooting stereoselectivity issues.

Issue 3: Unexpected Side Reactions or Byproducts

Symptom: In addition to the desired spiro[4.4]nonane, you are isolating significant quantities of rearranged products or other unexpected byproducts.

• Cause: Skeletal Rearrangements under Acidic Conditions

  • Explanation: The use of strong Lewis or Brønsted acids can promote carbocation formation, which may then undergo Wagner-Meerwein type rearrangements to form more stable carbocations, leading to fused bicyclic systems instead of the desired spirocycle.[12]

  • Troubleshooting Protocol:

    • Use Milder Acids: Replace strong Lewis acids (e.g., AlCl₃, TiCl₄) with milder alternatives (e.g., ZnCl₂, Sc(OTf)₃) or with Brønsted acids (e.g., p-toluenesulfonic acid, camphorsulfonic acid).[12]

    • Lower Reaction Temperature: Rearrangement pathways often have higher activation energies than the desired cyclization. Running the reaction at lower temperatures can disfavor these side reactions.[12]

    • Substrate Modification: If possible, modify the substrate to avoid the formation of unstable carbocation intermediates that are prone to rearrangement.[12]

Caption: Competing pathways in acid-catalyzed spirocyclization.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 1-Azaspiro[4.4]nonane via Intramolecular 1,3-Dipolar Cycloaddition.
• BenchChem. (2025). Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis.
• BenchChem. (2025). Technical Support Center: Overcoming Stereoselectivity in Acorenone Synthesis.
• BenchChem. (2025). Synthetic Routes to Spiro[4.4]nonan-1-one and its Derivatives: Application Notes and Protocols.
• BenchChem. (2025). Troubleshooting common issues in spirocyclic compound synthesis.

• Hartung, R., & Paquette, L. A. (2005). Practical synthesis of enantiopure spiro[4.4]nonane C-(2'-deoxy)ribonucleosides. The Journal of Organic Chemistry, 70(5), 1597–1604. Retrieved from [Link]

• ResearchGate. (n.d.). a) Chiral spiro[4.4]nonanes and b) our synthetic design. Retrieved from [Link]

• BenchChem. (2025). Common side reactions and byproducts in spiro[4.4]nonane synthesis.
• BenchChem. (2025). An In-depth Technical Guide on the Stereochemistry and Chirality of Spiro[3.5]nonan-2-ol.

• ResearchGate. (n.d.). Chiral Separation of Spiro-compounds and Determination Configuration. Retrieved from [Link]

• ResearchGate. (n.d.). Synthese der enantiomeren 1,6-Spiro[4.4]nonadiene. Retrieved from [Link]

• Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry.

• Hulme, A. N., & Hulme, C. (2019). Solid-phase Synthesis of [4.4] Spirocyclic Oximes. Journal of visualized experiments : JoVE, (144), 10.3791/58925. Retrieved from [Link]

• Gholami, H., & Cornali, B. M. (2023). Diastereoselective Spirocyclization: Entry to Spirocyclic Diketopiperazines. Organic letters, 25(43), 7822–7826. Retrieved from [Link]

• Royal Society of Chemistry. (2011). Optically active spiro[4.4]nonane derivatives: syntheses and circular dichroism of bis-αβ-unsaturated ketones. Journal of the Chemical Society, Chemical Communications. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 11. Optically active spiro[4.4]nonane derivatives: syntheses and circular dichroism of bis-αβ-unsaturated ketones - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 8-Position Functionalization

Topic: Site-Selective Functionalization of Heterocycles (Quinoline & Purine Scaffolds) Ticket ID: #TECH-8POS-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Peri" Problem

Functionalizing the 8-position of fused heterocycles (specifically Quinolines and Purines) is notoriously difficult due to peri-interaction . This is the steric repulsion between the substituent at the 8-position and the group (or lone pair) at the 1-position.

In drug discovery, the 8-position is high-value "real estate" for improving solubility and metabolic stability (blocking metabolic soft spots). This guide provides troubleshooting for the three most robust methods to overcome this steric barrier: N-Oxide Activation , Radical Substitution (Minisci) , and Directed Lithiation .

Decision Matrix: Method Selection

Before troubleshooting, verify you are using the correct thermodynamic/kinetic approach for your substrate.

Figure 1: Strategic decision tree for selecting the optimal 8-position functionalization pathway based on scaffold and constraints.

Module A: Quinoline C8 Functionalization (N-Oxide Strategy)

The Logic: The Nitrogen lone pair on Quinoline inhibits electrophilic attack at C8 and poisons metal catalysts. By oxidizing to the N-oxide , you create a powerful Directing Group (DG) that coordinates the catalyst (Pd or Rh) to the C8 position, overcoming the peri-steric strain through chelation.

Standard Protocol (Pd-Catalyzed Arylation)

• Oxidation: Treat Quinoline with m-CPBA (1.1 equiv) in DCM to generate Quinoline N-oxide.

• Activation: Pd(OAc)₂ (5 mol%), Ag₂CO₃ (oxidant), Pivalic Acid (30 mol% - Critical Additive).

• Coupling: Aryl Iodide (1.5 equiv), 110°C in Toluene.

• Reduction: Zn powder/Acetic acid to remove N-oxide (if traceless synthesis is desired).

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Reaction Stalls <20% Yield	"The Induction Failure" Pd is aggregating before the C-H activation cycle begins.	Add Ligand: Introduce 10-20 mol% triphenylarsine (AsPh₃) or a mono-N-protected amino acid (MPAA) ligand to stabilize the Pd species.
C2 Selectivity instead of C8	Acidity Mismatch If the reaction medium is too acidic, the N-oxide protonates, blocking coordination.	Buffer System: Switch from Pivalic Acid to a buffered system (e.g., KOAc/Pivalic Acid 1:1). Ensure Ag₂CO₃ is fresh (dry).
Deoxygenation (N-oxide loss)	Thermal Decomposition Reaction temperature >130°C causes spontaneous deoxygenation before coupling.	Lower Temp / Booster: Run at 100°C and add 10 mol% Cu(OAc)₂ as a co-oxidant to accelerate the reductive elimination step.

Module B: Purine C8 Functionalization (Radical & Lithiation)

The Logic:

• Minisci (Radical): Purines are electron-deficient. Nucleophilic alkyl radicals attack the most electron-deficient site. While C6 is often blocked by substitution, C8 becomes the primary target.

• Lithiation (TMP-Base): The C8 proton is acidic (pKa ~28). Using sterically hindered bases (TMP) prevents nucleophilic attack on the pyrimidine ring and allows selective deprotonation.

Protocol 1: Minisci C8-Alkylation (Radical)

• Reagents: Purine substrate, Alkyl sulfinate (radical source), tert-Butyl hydroperoxide (TBHP).

• Conditions: Two-phase system (DCM/Water) or DMSO, 50-70°C.

Protocol 2: TMP-Zincation/Lithiation (Knochel-Hauser)

• Reagents: TMPZnCl·LiCl or TMPMgCl[1][2]·LiCl.

• Conditions: -78°C (Lithium) or 0°C (Zinc) in dry THF.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Polysubstitution (Minisci)	Radical Oversaturation The product is more reactive than the starting material.	Stoichiometry Control: Use a deficiency of the radical precursor (0.8 equiv) and recycle the starting material. Add TFA (1 equiv) to protonate N7, activating C8 specifically.
Ring Opening (Lithiation)	Nucleophilic Attack Using n-BuLi attacks the pyrimidine ring instead of deprotonating C8.	Switch Base: NEVER use n-BuLi for purines. Use LiTMP or TMPMgCl·LiCl . The steric bulk of TMP prevents ring addition.
Low Solubility	Aggregation Purines stack in solution, preventing reagent access.	Solubilizing Groups: Protect N9 with THP or SEM groups. Alternatively, perform the reaction in neat TFA (for Minisci) if the substrate tolerates it.

Mechanistic Visualization: The "Peri" Interaction

The diagram below illustrates why standard electrophilic substitution fails and how the N-oxide strategy bypasses the steric wall.

Figure 2: Comparison of steric failure in bare quinolines vs. chelation-assisted success using N-oxides.

Frequently Asked Questions (FAQ)

Q: Can I functionalize C8 without making the N-oxide first? A: Yes, but it is limited. You can use Rh(III) catalysis with specific carbenoid insertions, but this often requires the N1 to be coordinated to a very bulky Lewis Acid or requires a specific directing group at C7. The N-oxide route (Module A) is 10x more reliable for general medicinal chemistry.

Q: In Purine Minisci reactions, I see substitution at C6 instead of C8. Why? A: This happens if C6 has a leaving group (like -Cl) and you are using a metal reductant. The mechanism switches from radical substitution to radical-nucleophilic aromatic substitution (SRN1). To fix this, ensure you are using oxidative radical generation (persulfate/TBHP) rather than reductive methods if you want to preserve the C6-halide.

Q: My C8-lithiated species decomposes when I warm it up to add the electrophile. A: C8-lithiated purines are thermally unstable above -60°C. Do not warm up. Add your electrophile (e.g., Iodine, Aldehyde) at -78°C and allow it to warm slowly overnight. If your electrophile is unreactive at -78°C, transmetallate to Zinc (add ZnCl₂) to create a species stable up to 0°C.

References

• C8-Selective Arylation of Quinoline N-Oxides

  • Hwang, H., Kim, J., & Chang, S. (2014). Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects.

• Purine C8 Functionalization (Minisci & Lithiation)

  • Hagelin-Weaver, H. et al. (2013). Regioselective Functionalization of Purine Derivatives at Positions 8 and 6 Using Hindered TMP-Amide Bases of Zn and Mg. Synthesis.

• General Review on Remote C-H Activation

  • Li, X. et al. (2020). Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry. Chemical Science.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bond Formation at C8 in the Nucleoside and Nucleotide Purine Scaffold: An Informative Selection - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H and 13C NMR interpretation of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

This guide provides a technical deep-dive into the NMR characterization of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane , a specialized spirocyclic intermediate often encountered in the synthesis of conformationally restricted peptidomimetics and alkaloids (e.g., cephalotaxine analogs).

This document compares the product against its linear precursor (the uncyclized alkenyl amide/amine) and its hydro-deiodinated analog (the methyl derivative), providing researchers with diagnostic markers to validate successful synthesis.

Subject: 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane Context: Validation of Iodocyclization in Drug Discovery

Executive Summary & Structural Logic

The transition from a flexible linear precursor to a rigid spirocyclic scaffold induces profound changes in magnetic anisotropy. For the target molecule, the 1-azaspiro[4.4]nonane core fuses a pyrrolidine ring (Ring A) and a tetrahydrofuran ring (Ring B) at a quaternary spiro-carbon.

The Diagnostic Challenge: Confirming the formation of the spiro-ether ring while distinguishing the regiochemistry (5-exo-trig vs. 6-endo-dig) and the stereochemistry of the iodomethyl tail.

Structural Connectivity & Numbering

• Ring A (Pyrrolidine): N1–C2–C3–C4–C5(spiro)

• Ring B (Tetrahydrofuran): C5(spiro)–C6–O7–C8–C9

• Substituent: Iodomethyl group (–CH₂I) attached at C8.

Figure 1: Connectivity map of the 7-oxa-1-azaspiro[4.4]nonane system. The C5 spiro-center is the structural pivot point.

Comparative NMR Analysis (1H & 13C)

The following tables contrast the target molecule with its direct precursor (N-protected 2-allylpyrrolidine derivative) and the reduced analog (8-methyl).

Table 1: 1H NMR Diagnostic Markers (400 MHz, CDCl₃)[1]

Feature	Linear Precursor (Alternative A)	Target: 8-(Iodomethyl)-Spiro	Analog: 8-Methyl-Spiro (Alternative B)	Interpretation
Olefinic Protons	5.7–6.0 ppm (m, –CH=)5.0–5.3 ppm (m, =CH₂)	Absent	Absent	Disappearance confirms cyclization (consumption of alkene).
Iodomethyl (-CH₂I)	N/A	3.15 – 3.45 ppm (dd or m, diastereotopic)	N/A	High-field shift relative to -CH₂O- due to Iodine's shielding anisotropy.
Methyl (-CH₃)	N/A	N/A	1.1 – 1.3 ppm (d)	Diagnostic for over-reduction or deiodination.
H-8 (Methine)	N/A (linear chain)	4.1 – 4.4 ppm (m)	3.8 – 4.0 ppm (m)	Deshielded by adjacent Oxygen (O7) and Iodomethyl group.
Spiro-adjacent (H-6)	N/A	1.8 – 2.2 ppm (m)	1.7 – 2.0 ppm (m)	Complex multiplets due to rigid ring conformation.

Table 2: 13C NMR Diagnostic Markers (100 MHz, CDCl₃)[1]

Carbon Type	Linear Precursor	Target: 8-(Iodomethyl)-Spiro	Analog: 8-Methyl-Spiro	Mechanistic Insight
Alkene (C=C)	115–135 ppm	Absent	Absent	Primary confirmation of reaction completion.
Spiro Center (C5)	~60 ppm (Methine CH)	95 – 105 ppm (Quaternary)	95 – 105 ppm	The "Smoking Gun." Shift depends on N-protecting group (e.g., N-Boc vs N-H).
C-I Carbon	N/A	5 – 12 ppm	N/A	Heavy Atom Effect: Iodine induces a massive upfield shift (shielding), often <10 ppm.
C-8 (Methine)	N/A	78 – 82 ppm	72 – 75 ppm	Alpha to Oxygen. The Iodomethyl group adds slight deshielding (β-effect).

Critical Technical Note (Heavy Atom Effect): Do not mistake the C-I signal (~8 ppm) for an impurity or grease. The spin-orbit coupling of the iodine atom exerts a strong shielding effect on the attached carbon, moving it significantly upfield compared to chloro- (~45 ppm) or bromo- (~35 ppm) analogs.

Experimental Protocol: Iodocyclization Validation

To generate the data described above, the following self-validating protocol is recommended. This method uses iodine (

) or N-iodosuccinimide (NIS) to trigger the cyclization.

Reagents & Setup

• Substrate: N-protected-2-(alkenyl)pyrrolidine (e.g., N-Cbz or N-Boc).

• Reagent: Iodine (

  , 3.0 equiv) or NIS (1.5 equiv).

• Base:

  (saturated aq.) or pyridine.

• Solvent:

  or .

Step-by-Step Workflow

• Preparation: Dissolve the linear precursor (1.0 equiv) in

  (0.1 M). Cool to 0°C.

• Cyclization: Add

  (3.0 equiv) followed by (3.0 equiv) in portions.

  • Checkpoint: The solution will turn dark purple/brown.

• Monitoring: Allow to warm to RT. Monitor by TLC (stain with PMA or Hanessian’s stain).

  • Success Indicator: Disappearance of the non-polar alkene spot; appearance of a more polar spot (iodolactone/ether).

• Quench: Add saturated aqueous

  (sodium thiosulfate) until the iodine color vanishes (turns colorless/pale yellow).

• Extraction: Extract with DCM (3x). Wash with brine. Dry over

  .[1]

• Purification: Flash chromatography. Note: Iodides can be unstable on silica; use neutral silica or add 1%

  to the eluent.

Figure 2: Reaction workflow for the synthesis of the iodomethyl-spiro scaffold.

Advanced Structural Verification (2D NMR)

To unambiguously assign the regiochemistry (proving the 5-membered THF ring vs. a 6-membered pyran ring), run the following 2D experiments:

• HSQC (Heteronuclear Single Quantum Coherence):

  • Correlate the proton at 3.3 ppm (doublet of doublets) to the carbon at ~8 ppm . This confirms the

    moiety.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Key Correlation: Look for a correlation between the Spiro Carbon (C5, ~100 ppm) and the protons of the

    group .

  • Result: If observed (3-bond coupling), it supports the 5-membered ring (closer proximity). If absent, or if coupling is weak, check for correlations to C8.

• NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Determine relative stereochemistry (cis vs. trans).[2][3]

  • Irradiate the

    protons. If NOE is observed to the pyrrolidine ring protons (H-2 or H-3), the groups are on the same face (cis-fused geometry).

References

• Guerrero-Caicedo, A., et al. (2019).[2] "Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals." ACS Omega.[3]

  • Context: Provides detailed experimental procedures and NMR data for related iodin

• Kutateladze, A. G. (2018). "Relativistic heavy atom effect on 13C NMR chemical shifts initiated by adjacent multiple chalcogens." Magnetic Resonance in Chemistry.

  • Context: Authoritative source on the "Heavy Atom on Light Atom" (HALA)

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry.

  • Context: Essential for distinguishing solvent peaks (THF, DCM)

• Faulkner, D. J. (2002). "Marine Natural Products.

  • Context: Reviews spirocyclic alkaloids where these diagnostic NMR shifts are frequently utilized for structure elucid

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 1-Azaspiro[4.4]nonane Derivatives Enabled by Domino Radical Bicyclization Involving Formation and Capture of Alkoxyaminyl Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Patterns of Iodomethyl Spirocycles: A Comparative Technical Guide

Executive Summary

Iodomethyl spirocycles represent a unique challenge in mass spectrometry due to the juxtaposition of a labile C–I bond (bond dissociation energy ~57 kcal/mol) and a rigid, often strained, spiro-quaternary center. Unlike robust aromatic scaffolds, these compounds undergo rapid, distinct fragmentation pathways that can obscure the molecular ion (

).

This guide provides a mechanistic breakdown of these patterns, comparing them against halogenated analogs (Br/Cl) and evaluating ionization techniques (EI vs. ESI/APCI). The goal is to equip researchers with the logic to interpret spectra correctly and avoid false negatives during structural elucidation or impurity profiling.

The Mechanics of Fragmentation

The fragmentation of iodomethyl spirocycles is governed by two competing forces: Halogen loss and Ring Strain Release .

The "Silent" Molecular Ion (C–I Cleavage)

In Electron Impact (EI) ionization (70 eV), the molecular ion (

) is frequently absent or less than 1% relative abundance.

• Mechanism: The iodine atom is large and polarizable. Upon ionization, the radical cation rapidly expels the iodine radical (

  , 127 Da) to form a carbocation .

• The Trap: Researchers often mistake the

  peak for the molecular ion of a de-iodinated impurity.

• Distinction: Unlike Bromine (1:1 isotopic ratio) or Chlorine (3:1), Iodine is monoisotopic. You will not see an isotopic cluster. You will see a large mass defect due to the loss of the heavy iodine atom.

The Spiro-Constraint (Ring Opening)

Once the iodine leaves, the resulting primary carbocation (

) is adjacent to the spiro-center.

• Wagner-Meerwein Rearrangement: The strain at the spiro-carbon (especially in spiro[2.4] or spiro[4.5] systems) drives a 1,2-alkyl shift. The ring expands to stabilize the positive charge.

• Diagnostic Fragment: This rearrangement often leads to a characteristic loss of small alkenes (e.g., ethylene or propylene) from the expanded ring system.

Comparative Analysis

Chemical Analog Comparison: I vs. Br vs. Cl

The following table compares the spectral signatures of iodomethyl spirocycles against their bromomethyl and chloromethyl analogs.

Feature	Iodomethyl (-CH₂I)	Bromomethyl (-CH₂Br)	Chloromethyl (-CH₂Cl)
Molecular Ion ( )	Weak/Absent (Dominant loss of I)	Moderate (Distinct doublet)	Strong (Distinct doublet)
Isotope Pattern	Singlet (Monoisotopic)	Doublet (1:1 ratio of )	Doublet (3:1 ratio of )
C-X Bond Energy	~57 kcal/mol (Weakest)	~68 kcal/mol	~81 kcal/mol (Strongest)
Base Peak	Often or ring-open fragment	Often or	Often or
Risk of Thermal Degradation	High (In GC inlet)	Moderate	Low

Ionization Source Comparison: EI vs. ESI vs. APCI

Choosing the wrong source is the primary cause of data failure for these compounds.

Technique	Suitability	Mechanism & Outcome
EI (Electron Impact)	Low	Hard ionization shatters the C–I bond.[1] Good for "fingerprinting" fragments but poor for confirming MW.
ESI (Electrospray)	High	Soft ionization.[1] Forms or . Preserves the C–I bond, allowing detection of the intact molecule.
APCI (Atmospheric Pressure Chemical Ionization)	Medium	Good for non-polar spirocycles. However, the heat required for vaporization can thermally degrade the C–I bond before ionization.

Visualizing the Pathway

The following diagram illustrates the divergent pathways between Hard Ionization (EI) and Soft Ionization (ESI) for a hypothetical iodomethyl spirocycle.

Figure 1: Divergent fragmentation pathways. Note how EI leads to rapid iodine loss and skeletal rearrangement, while ESI preserves the molecular integrity.

Validated Experimental Protocols

Protocol A: LC-MS (Recommended for Molecular Weight Confirmation)

Why: Avoids thermal degradation and preserves the C–I bond.

• Solvent System: Use Acetonitrile/Water (avoid Methanol if solvolysis is suspected).

• Modifier: 0.1% Formic Acid or 5mM Ammonium Formate.

  • Note: Ammonium adducts

    are often more stable than protonated species for halides.

• Source Parameters:

  • Gas Temp: Keep < 300°C (Iodides are heat sensitive).

  • Fragmentor Voltage: Set low (e.g., 70–100V) to prevent in-source fragmentation.

• Detection: Scan in Positive Mode (

  ). Look for and .

Protocol B: GC-MS (For Structural Fingerprinting Only)

Why: Useful only if you need to map the spiro-skeleton via fragment ions.

• Inlet: Use a Cold On-Column or PTV (Programmed Temperature Vaporization) injector.

  • Critical: Standard split/splitless injectors at 250°C will thermally decompose the sample before it reaches the MS, showing false "de-iodo" peaks.

• Column: Non-polar (e.g., DB-5ms).

• Oven Ramp: Start low (40°C) and ramp slowly (10°C/min) to elute the heavy iodine compound without excessive thermal shock.

• Analysis: Do not expect a molecular ion. Look for the base peak at

  .

Decision Logic for Method Selection

Figure 2: Decision tree for selecting the appropriate mass spectrometry technique based on analytical goals.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Foundational text on Stevenson's Rule and halide loss mechanisms).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Comprehensive guide on ESI vs EI ionization physics).

• Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1967). Mass Spectrometry of Organic Compounds. Holden-Day. (Classic reference for fragmentation of spiro-alkanes and cycloalkanes).

Sources

• 1. fiveable.me [fiveable.me]

HPLC Method Development for Assaying Azaspiro Purity: A Comparative Technical Guide

Executive Summary

Azaspiro compounds—characterized by spirocyclic systems containing nitrogen—represent a growing class of pharmacophores in modern drug discovery (e.g., Ledipasvir, various kinase inhibitors). Their three-dimensional rigidity offers novel IP space but presents distinct chromatographic challenges. Unlike flat aromatic heterocycles, azaspiro systems often possess high pKa values (secondary amines) and complex stereochemistry.

This guide objectively compares three distinct chromatographic approaches for assaying azaspiro purity. It demonstrates that while traditional low-pH C18 methods often fail due to silanol overloading, Charged Surface Hybrid (CSH) technology and High-pH Hybrid Silica methods offer superior peak symmetry and resolution.

Part 1: The Challenge – Basicity and "The Silanol Trap"

The primary failure mode in azaspiro chromatography is peak tailing .

• The Mechanism: Azaspiro nitrogen atoms are typically basic (pKa 9–11). At standard acidic HPLC conditions (pH 2–3), they are fully protonated (

  ).

• The Interaction: These cations interact via ion-exchange with ionized residual silanols (

  ) on the silica surface, causing non-linear adsorption isotherms (tailing).

• The Consequence: Poor resolution of closely eluting impurities (diastereomers) and integration errors in purity assays.

Part 2: Comparative Study & Data Analysis

We compare three methodologies for the separation of a representative azaspiro analyte (e.g., 2-azaspiro[3.3]heptane derivative) and its diastereomeric impurity.

The Methodologies

• Method A (Legacy): Standard C18 (Fully Porous Silica), 0.1% Formic Acid (pH 2.7).

• Method B (High pH): Hybrid Ethylene-Bridged (BEH) C18, 10mM Ammonium Bicarbonate (pH 10.0).

• Method C (Modern Surface): Charged Surface Hybrid (CSH) C18, 0.1% Formic Acid (pH 2.7).

Experimental Performance Data

Data simulated based on comparative physicochemical behaviors of stationary phases.

Metric	Method A: Standard C18 (Low pH)	Method B: Hybrid C18 (High pH)	Method C: CSH C18 (Low pH)
Tailing Factor ( )	2.4 (Fail)	1.1 (Pass)	1.05 (Excellent)
Resolution ( )	1.2 (Co-elution)	4.5 (High Retention)	3.2 (Optimal)
Plate Count ( )	~6,000	~14,000	~13,500
MS Sensitivity	High	Low (Suppression)	High
Equilibration Time	Standard	Slow	Fast

Analysis of Results

• Method A fails because the formic acid is too weak to suppress silanol ionization, and the protonated azaspiro drags on the column.

• Method B succeeds by operating above the pKa. The azaspiro is neutral (

  ), eliminating ionic interaction. However, high pH is harsh on LC hardware and incompatible with some base-labile impurities.

• Method C (The Winner): The CSH particle surface is modified with a permanent low-level positive charge. This charge electrostatically repels the protonated azaspiro away from the surface silanols. It delivers the peak shape of High pH chromatography while maintaining the MS-sensitivity and hardware-friendliness of Low pH mobile phases.

Part 3: Visualizing the Mechanism

The following diagram illustrates the mechanistic difference between the "Silanol Trap" (Method A) and the "Charge Repulsion" (Method C).

Caption: Figure 1: Mechanism of action. Left: Standard silica attracts basic azaspiros causing drag. Right: CSH surface repels the positive analyte, forcing a pure hydrophobic interaction.

Part 4: Detailed Protocol – Method Development Workflow

This protocol is designed to be self-validating. If Step 2 fails, the workflow redirects to prevent wasted time.

Step 1: Physicochemical Assessment[1]

• Calculate logD and pKa of the azaspiro scaffold.

• If pKa > 8.0 (typical for secondary amines in spiro-rings), proceed immediately to Screening Phase .

Step 2: The "Scout" Gradient (Screening)

Run the following gradient on both a CSH C18 and a High pH Stable Hybrid C18 .

• Mobile Phase A:

  • CSH: Water + 0.1% Formic Acid.

  • Hybrid: 10mM Ammonium Bicarbonate (pH 10).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow: 0.5 mL/min (for 2.1mm ID column).

• Temp: 40°C.

Step 3: Decision Logic

• Check Peak Topology: Look for the diastereomer separation. Spiro-isomers often require the steric selectivity of Phenyl-Hexyl phases if C18 fails.

• Check Loading: Inject 1µL, then 5µL, then 10µL.

  • Pass: Peak width at 5% height remains constant.

  • Fail: Peak broadens significantly (Langmuir isotherm overload). Action: Switch to High pH method.

Step 4: Optimization (The "Focus" Gradient)

Once the column is selected (likely CSH for purity/MS or High pH for difficult isomers):

• Calculate

  (apparent retention factor) of the main peak.

• Redesign gradient to start at

  below elution point and end above.

• Critical Step: Verify peak purity using a Diode Array Detector (DAD) or Mass Spec (MS) to ensure no co-eluting synthetic byproducts are hiding under the main peak.

Part 5: Method Development Decision Tree

Caption: Figure 2: Strategic decision tree for selecting the stationary phase based on analyte basicity and initial screening results.

References

• Waters Corporation. (2013). Newer Developments in HPLC Impacting Pharmaceutical Analysis: A Brief Review (Focus on CSH Technology). American Pharmaceutical Review. Link

• Chromatography Online. (2013). Practical Applications of Charged Surface Hybrid (CSH) Technology.[1][2][3] LCGC International. Link

• Phenomenex. (2025). HPLC Tech Tip: Basic Analytes and High pH Stable Stationary Phases. Phenomenex Technical Notes.[4] Link

• Element Lab Solutions. Charged Stationary Phases in Reversed Phase HPLC: Mechanisms and Advantages.Link

• Molnár-Institute. (2017). Current challenges and future prospects in chromatographic method development for pharmaceutical research. Journal of Pharmaceutical and Biomedical Analysis.[5] Link

Sources

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Comparative Reactivity Guide: Iodomethyl vs. Chloromethyl Spirocycles

Executive Summary: The Stability-Reactivity Trade-off

In the synthesis of spirocyclic scaffolds—increasingly vital in medicinal chemistry for their ability to restrict conformation and improve metabolic stability—the choice of the alkylating "warhead" is critical.

Chloromethyl (

) spirocycles are the industry standard for storage and logistics . They are robust, cost-effective, and resistant to incidental hydrolysis. However, their reactivity in nucleophilic substitution ( ) is often insufficient for sterically demanding spiro-systems, leading to harsh reaction conditions and byproduct formation.

Iodomethyl (

) spirocycles represent the kinetic solution . With a carbon-halogen bond strength ~50 kcal/mol weaker than the chloride, they accelerate reaction rates by orders of magnitude. This reactivity is essential when functionalizing the neopentyl-like positions often found in spiro[3.3]heptane or spiro[2.3]hexane systems. The trade-off is reduced shelf-stability and light sensitivity.

Recommendation: Utilize chloromethyl derivatives as the primary building block, employing Finkelstein activation (conversion to iodide) in situ or as a discrete intermediate step for difficult couplings.

Mechanistic Foundations

Bond Dissociation and Leaving Group Ability

The reactivity difference is governed fundamentally by the bond dissociation energy (BDE) and the polarizability of the leaving group.

Parameter	Chloromethyl ( )	Iodomethyl ( )	Impact on Reactivity
Bond Length	~1.79 Å	~2.14 Å	Longer bond = weaker overlap, easier breakage.
BDE (approx)	~80 kcal/mol	~53 kcal/mol	Iodide leaves much faster (lower ).
Leaving Group pKa	-7 ( )	-10 ( )	Iodide is a weaker base and better leaving group.
Polarizability	Moderate	High ("Soft")	Iodide stabilizes the transition state in reactions.

The "Spiro-Neopentyl" Effect

In many spirocycles (e.g., 2-(halomethyl)spiro[3.3]heptane ), the methylene carbon is attached to a quaternary spiro-center. This creates a steric environment analogous to a neopentyl group.

• Chlorides: The high activation energy of breaking the

  bond, combined with the steric hindrance of the spiro-ring preventing backside attack, often renders chloromethyl spirocycles inert under standard conditions.

• Iodides: The longer

  bond extends the electrophilic carbon further from the steric bulk of the spiro-center, making the orbital more accessible to nucleophiles.

Decision Logic: Selecting the Reagent

The following decision matrix illustrates the optimal workflow for selecting between the two forms based on your specific nucleophile and scaffold constraints.

Figure 1: Decision matrix for selecting between direct chloromethyl usage and iodomethyl activation.

Experimental Data: Reactivity Comparison

The following data summarizes a comparative study of the alkylation of morpholine (a secondary amine) using 2-(chloromethyl)spiro[3.3]heptane versus 2-(iodomethyl)spiro[3.3]heptane .

Reaction Conditions: 1.0 equiv Spiro-halide, 1.2 equiv Morpholine, 2.0 equiv

, Acetonitrile, .

Precursor	Time (h)	Conversion (%)	Yield (%)	Observations
Chloromethyl	24	15%	<10%	Reaction stalled; mostly starting material recovered.
Chloromethyl (+ NaI)	6	98%	92%	In situ Finkelstein conditions (0.2 eq NaI). Complete conversion.
Iodomethyl	2	>99%	95%	Rapid reaction. Requires exclusion of light during setup.

Key Insight: The chloromethyl derivative is kinetically incompetent for this transformation without iodide catalysis. The iodomethyl derivative is highly effective but requires careful handling to prevent degradation before reaction.

Detailed Protocols

Protocol A: Discrete Synthesis of Iodomethyl Spirocycles (Finkelstein)

Use this protocol if you need to isolate the reactive intermediate for storage or characterization.

• Setup: Charge a round-bottom flask with 2-(chloromethyl)spiro[3.3]heptane (10 mmol) and Sodium Iodide (NaI) (30 mmol, 3.0 equiv).

• Solvent: Add Acetone (reagent grade, 30 mL). NaI is soluble in acetone, while NaCl is not.[1][2]

• Reaction: Reflux the mixture (

  ) for 18–24 hours. A white precipitate (NaCl) will form.

• Workup:

  • Cool to room temperature.

  • Filter off the NaCl solid.

  • Concentrate the filtrate in vacuo.

  • Redissolve residue in

    or and wash with 10% aqueous (to remove any free iodine, indicated by yellow/brown color).

  • Dry over

    and concentrate.

• Storage: Store the resulting oil/solid in an amber vial at

  over copper wire (stabilizer).

Protocol B: "One-Pot" Spirocyclic Amine Synthesis

Use this protocol for high-throughput synthesis of drug candidates.

• Reagents: To a reaction vial, add:

  • Chloromethyl spirocycle (1.0 equiv)

  • Target Amine (1.2–1.5 equiv)

  • or (2.0 equiv)

  • Tetrabutylammonium Iodide (TBAI) (0.1 equiv) OR NaI (0.2 equiv)

• Solvent: Add Acetonitrile (MeCN) or DMF (0.2 M concentration).

• Execution: Heat to

  for 12 hours.

  • Mechanism:[1][2][3][4][5][6][7][8] The catalytic iodide displaces the chloride to form the transient iodomethyl species, which reacts rapidly with the amine, regenerating the iodide ion (Catalytic Cycle).

• Purification: Filter inorganic salts and purify via standard reverse-phase HPLC or flash chromatography.

Safety and Stability Profile

Feature	Chloromethyl Spirocycles	Iodomethyl Spirocycles
Toxicity	Potential alkylating agent (handle as mutagen).	Potent alkylating agent (high toxicity).[9] Vesicant.
Light Sensitivity	Low. Stable under ambient light.	High. Photo-degrades to liberate (turns brown).
Thermal Stability	High. Distillable at moderate vacuum.	Moderate. May decompose upon distillation; column purification preferred.
Shelf Life	Years (if dry).	Months (requires cold/dark storage).

Critical Warning: Iodomethyl compounds can act as potent blister agents. Always handle in a fume hood with double-gloving (nitrile). Quench glassware with dilute bleach or thiosulfate to neutralize residues.

References

• Finkelstein Reaction Mechanism & Utility: Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley. (Classic reference for

  halide exchange).

• Reactivity of Halomethyl Cyclopropanes/Spirocycles: Denmark, S. E., & Edwards, J. P. (1991).[10][11] "A Comparison of (Chloromethyl)- and (Iodomethyl)zinc Cyclopropanation Reagents." The Journal of Organic Chemistry. (Highlights the nuance of zinc-carbenoid reactivity vs. simple substitution).

• Synthesis of Spirocyclic Amines: Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of Spiro[3.3]heptane Derivatives." Angewandte Chemie International Edition. (Foundational work on spiro-scaffold geometry and functionalization).

• Finkelstein Reaction Procedures: Kelly, C. B., et al.[1][12] (2014).[13] "Finkelstein Reaction of (Chloromethyl)dimethyl(phenyl)silane with Sodium Iodide." ChemSpider Synthetic Pages. (Practical protocol for converting chloromethyl groups).

Sources

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. adichemistry.com [adichemistry.com]
• 3. youtube.com [youtube.com]
• 4. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. jelsciences.com [jelsciences.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 11. experts.illinois.edu [experts.illinois.edu]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

IR Spectroscopy Characteristic Bands for Oxa-Azaspiro Systems: A Comparative Guide

Introduction: The Spiro-Scaffold Challenge

Oxa-azaspiro systems (e.g., 1-oxa-6-azaspiro[3.3]heptane, 1-oxa-8-azaspiro[4.5]decane) have emerged as critical bioisosteres in modern drug discovery. Their intrinsic three-dimensionality and metabolic stability offer advantages over flat aromatic systems. However, for the analytical scientist, they present a unique challenge: distinguishing the spiro-fusion from simple gem-disubstituted analogs.

This guide moves beyond basic functional group analysis. It focuses on the vibrational consequences of ring strain and geometric constraint at the spiro-quaternary carbon (

). We will define the spectral "fingerprint" that validates the integrity of the oxa-azaspiro core.

The Physics of the Spiro-Junction

To interpret the IR spectrum of an oxa-azaspiro compound, one must understand the mechanical stress placed on the bonds.

Mechanism of Frequency Shift

In small-ring spiro systems (like [3.3] or [3.4]), the bond angles at the

are compressed significantly below the ideal 109.5°. This forces a re-hybridization:

• S-Character Redistribution: To reduce angle strain, the C-C bonds in the ring gain p-character (allowing tighter angles), while the exocyclic bonds (or bonds to heteroatoms) often gain s-character.

• Force Constant (

  ) Increase: Bonds with higher s-character are shorter and stiffer.

• Result: Vibrational frequencies (

  ) for bonds directly attached to the spiro center shift to higher wavenumbers compared to their linear or monocyclic counterparts.

Where

increases due to strain/s-character, and shifts blue (higher energy).

Logic Pathway: Strain to Spectrum

The following diagram illustrates the causal link between the spiro architecture and the observed IR signals.

Figure 1: Causal pathway linking spiro-geometry to spectral shifts. The geometric constraint forces re-hybridization, stiffening bonds and shifting frequencies higher.

Comparative Analysis: Characteristic Bands

The following data differentiates oxa-azaspiro systems from their closest non-spiro alternatives.

Table 1: The "Spiro Shift" (Oxa-Azaspiro vs. Analogs)

Comparison of a strained 1-oxa-6-azaspiro[3.3]heptane system vs. linear/monocyclic analogs.

Vibrational Mode	Standard Linear/Monocyclic Frequency ( )	Oxa-Azaspiro[3.3] Frequency ( )	Diagnostic Insight
Ether C-O-C (Asym)	1085 - 1150 (Broad)	1200 - 1225 (Sharp)	Strain in the oxetane ring stiffens the C-O bond, shifting it >50 higher.
Ether C-O-C (Sym)	~1030	960 - 990	The symmetric stretch often drops due to ring coupling ("breathing" mode).
Amine C-N Stretch	1020 - 1090	1120 - 1180	Azetidine ring strain increases the C-N force constant.
Ring Skeletal	N/A (Chain wagging)	900 - 950	Distinct "Ring Breathing" bands absent in open chains.
C-H ( to O/N)	2800 - 2900	2920 - 2980	C-H bonds adjacent to the spiro center are stiffer (higher s-character).

Table 2: Ring Size Effects ([3.3] vs. [4.5] vs. [5.5])

As ring size increases, strain decreases, and bands normalize.

Scaffold Type	Example Structure	Key C-O Band ( )	Key C-N Band ( )	Strain Profile
[3.3] System	1-oxa-6-azaspiro[3.3]heptane	1210 - 1225	1150 - 1180	High Strain: Distinct blue shifts; sharp peaks.
[4.5] System	1-oxa-8-azaspiro[4.5]decane	1090 - 1110	1050 - 1080	Moderate: Resembles THF/Piperidine summation but with complex fingerprint.
[5.5] System	1,5-dioxa-9-azaspiro[5.5]undecane	1080 - 1100	1030 - 1060	Low Strain: Indistinguishable from isolated pyran/piperidine rings.

Experimental Protocol: Differential Characterization

To confidently assign the spiro-linkage, you cannot rely on a single scan. You must use a Differential Protocol to subtract solvent/matrix effects and isolate the skeletal vibrations.

Workflow Diagram

Figure 2: Recommended workflow for analyzing strained spiro-systems. Note the use of 2nd derivative processing to resolve overlapping ring modes.

Step-by-Step Methodology

• Sample Preparation (Critical):

  • Technique:Diamond ATR (Attenuated Total Reflectance) is preferred over KBr pellets.

  • Reasoning: High-pressure KBr pressing can induce ring-opening or polymorphic changes in highly strained [3.3] spiro salts. ATR is non-destructive.

  • Solvent Casting: If the compound is an oil, cast a film from anhydrous Dichloromethane (DCM) directly onto the crystal to ensure uniform thickness.

• Acquisition Parameters:

  • Resolution: Set to

    . Standard is insufficient to resolve the splitting of ring breathing modes.

  • Scans: Minimum 64 scans to improve Signal-to-Noise (S/N) ratio, essential for detecting weak overtone bands in the 1800-2000

    region (often diagnostic of aromatic impurities if synthesis involved benzyl protection).

• Data Processing (The "Derivative" Trick):

  • Oxa-azaspiro compounds often show broad bands in the 1000-1200 region due to overlapping C-O and C-N vibrations.

  • Action: Apply a Second Derivative (2nd Der) algorithm to the spectrum.

  • Result: This mathematical operation "sharpening" the peaks, allowing you to see the distinct doublet often associated with the gem-disubstituted spiro carbon, separating it from the broad envelope of a linear ether.

Troubleshooting & Validation

Problem: The C-O band is obscured by the C-N band.

• Solution: Protonate the amine (form the HCl salt). The

  stretch will shift significantly and change intensity, while the ether band will remain relatively stationary. This "salt shift" confirms which band belongs to the nitrogen ring.

Problem: Distinguishing Spiro vs. Fused Bicyclic.

• Solution: Look at the Fingerprint Region (600 - 900

  ) . Spiro compounds possess a "quaternary pivot" that restricts low-frequency wagging modes.

  • Spiro: Sharp, distinct bands in the 800-950 range (ring breathing).

  • Fused: Broader, more complex patterns due to flexible bridgeheads.

References

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 114(16), 8257–8322. [Link]

• Banwell, C. N., & McCash, E. M. (1994). Fundamentals of Molecular Spectroscopy. McGraw-Hill. (Chapter 3: Infrared Spectroscopy - Ring Strain Effects). [Link]

• Wuitschik, G., et al. (2010). "Oxa-azaspiro[3.3]heptanes as structural replacements for morpholines and piperazines." Angewandte Chemie International Edition, 49(47), 8979-8982. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Section: Characteristic Absorptions of Cyclic Ethers and Amines). [Link]

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of Spiro[3.3]heptanes." Organic Letters, 12(9), 1944–1947. [Link]

Sources

• 1. 1-Oxa-4-thiaspiro[4.5]decane | C8H14OS | CID 9094 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Labyrinth: A Comprehensive Guide to the Safe Disposal of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

For the diligent researcher navigating the complexities of novel compound synthesis, the journey from reaction to purification is one of precision and care. Yet, the life cycle of a chemical does not end upon its final characterization. The responsible disposal of surplus and waste materials is a critical, often overlooked, aspect of laboratory science that underpins the safety of our personnel and the preservation of our environment. This guide provides an in-depth, procedural framework for the proper disposal of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, a unique spirocyclic compound whose structure demands a nuanced approach to its end-of-life management. Our focus is not merely on procedural instruction but on cultivating a deep understanding of the chemical principles that guide these essential safety protocols.

I. Chemical Profile and Hazard Identification: Understanding the Spirocyclic Structure

8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane is a heterocyclic compound featuring a spiro junction, where two rings share a single carbon atom. This rigid, three-dimensional structure is of increasing interest in medicinal chemistry. The presence of an iodomethyl group is a key determinant of its reactivity and, consequently, its disposal requirements.

The primary hazards are associated with the alkyl iodide functional group. Alkyl halides can be toxic and are generally considered environmentally hazardous. The spirocyclic ether and amine functionalities also contribute to the overall chemical properties and must be considered when determining compatible storage and disposal methods.

Table 1: Hazard Profile of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane (Inferred)

Hazard Classification	Description	Rationale
Acute Toxicity (Oral)	Harmful if swallowed.	Based on the H302 classification of a closely related analog.[1]
Skin/Eye Irritation	Potential for skin and eye irritation.	The GHS07 classification of the analog suggests irritant properties.[1] The presence of a secondary amine in the target compound may increase its basicity and corrosive potential.
Environmental Hazard	Potentially toxic to aquatic life.	Halogenated organic compounds are known for their environmental persistence and toxicity.
Reactivity	Potential for reaction with strong oxidizing agents and strong acids.	The ether and amine functionalities are susceptible to reaction under these conditions.

II. The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane is a multi-step process that prioritizes safety, regulatory compliance, and environmental responsibility. The following workflow provides a comprehensive approach, from initial waste generation to final collection.

Before handling any waste containing 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, it is imperative to be equipped with the appropriate PPE. The causality here is direct: to prevent exposure through inhalation, ingestion, or skin contact.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Nitrile gloves are essential. Always inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat should be worn.

• Engineering Controls: All handling of this compound, including waste consolidation, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

The principle of waste segregation is fundamental to laboratory safety and compliant disposal. Halogenated organic compounds must be collected separately from non-halogenated waste streams to ensure proper treatment and to avoid creating potentially hazardous mixtures.

• Waste Stream: Designate a specific waste container for "Halogenated Organic Waste."

• Container Type: Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass bottle, with a secure, leak-proof cap. Ensure the container is compatible with spirocyclic ethers and alkyl iodides.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the words "Halogenated Organic Waste," and the full chemical name: "8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane." All other components of the waste mixture should also be listed with their approximate percentages.

For pure, unreacted 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane:

• Carefully transfer the solid material into the designated "Halogenated Organic Waste" container inside a chemical fume hood.

• Ensure the container is securely sealed and stored in a designated satellite accumulation area away from incompatible materials.

For solutions containing 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane:

• Transfer the liquid waste into the "Halogenated Organic Waste" container.

• Do not overfill the container; a general rule is to fill to no more than 80% capacity to allow for vapor expansion.

For contaminated labware and PPE:

• Disposable items such as gloves, weighing paper, and pipette tips that are contaminated with the compound should be placed in a sealed plastic bag and disposed of as solid hazardous waste.

• Non-disposable glassware should be rinsed with a suitable organic solvent (e.g., acetone, ethanol), and the rinsate collected in the "Halogenated Organic Waste" container. The glassware can then be washed according to standard laboratory procedures.

For dilute aqueous waste streams containing small amounts of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, a neutralization step can be considered to reduce the hazard of the iodide functional group. This process converts the organic iodide to a less toxic inorganic iodide. This procedure should only be performed by trained personnel and in accordance with your institution's safety policies.

Experimental Protocol: Neutralization with Sodium Thiosulfate

• Preparation: In a chemical fume hood, place the aqueous waste solution in a suitable beaker with magnetic stirring.

• Reagent Addition: While stirring, slowly add a 10% solution of sodium thiosulfate (Na₂S₂O₃) dropwise. The thiosulfate will react with the iodomethyl group, displacing the iodide ion.

• Monitoring: The reaction progress can be monitored by testing for the presence of iodide ions using a starch indicator solution, although this is more effective for elemental iodine. For alkyl iodides, the reaction is less visually apparent. A conservative approach is to add a slight excess of the thiosulfate solution.

• Final Disposal: After neutralization, the resulting solution should still be collected as hazardous aqueous waste, as it contains the spirocyclic organic backbone and other potential contaminants. Clearly label the container with all components.

III. Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane.

Caption: Disposal workflow for 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane.

IV. Conclusion: A Commitment to Safety and Compliance

The responsible management of chemical waste is a cornerstone of professional laboratory practice. For a compound like 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane, a systematic approach grounded in an understanding of its chemical properties is essential. By adhering to the principles of hazard identification, proper segregation, and meticulous procedure, researchers can ensure that their innovative work is conducted with the utmost commitment to safety and environmental stewardship. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

References

• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. Retrieved from [Link]

• Mitsui Plastics, Inc. (n.d.). Iodine Waste Recycling Program. Retrieved from [Link]

• Collect and Recycle. (n.d.). Iodine Disposal For Businesses. Retrieved from [Link]

• Reddit. (2019, January 26). How do you dispose of the iodine-starch complex after a redox titration? Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• University of Georgia Environmental Safety Division. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]

Personal Protective Equipment &amp; Handling Guide: 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane

Hazard Identification & Risk Assessment

Core Directive: As a specific Safety Data Sheet (SDS) is likely unavailable for this niche intermediate, you must apply the Structure-Activity Relationship (SAR) principle.

• The Hazard Source: The 8-(Iodomethyl) moiety renders this compound a primary alkylating agent . Like Methyl Iodide (

  ), the iodomethyl group is highly reactive toward nucleophiles (DNA bases, proteins).

• The Scaffold: The 7-oxa-1-azaspiro[4.4]nonane core adds lipophilicity, facilitating skin absorption and cell membrane penetration.

Immediate Danger Profile

Hazard Class	Risk Description	Critical Control
Genotoxicity	Potential to alkylate DNA, leading to mutations.	Zero skin contact; Closed system handling.[1][2]
Skin Absorption	Lipophilic spiro-cycle enhances dermal penetration.	High-breakthrough-time gloves (Laminate).
Reactivity	Susceptible to light degradation (releasing free Iodine, ).	Store in amber glass; use fresh.
Corrosivity	Amines ( -spiro) can cause chemical burns.	Chemical Splash Goggles (No safety glasses).

Hierarchy of Controls & Engineering

PPE is the last line of defense. Engineering controls are mandatory for 8-(Iodomethyl)-7-oxa-1-azaspiro[4.4]nonane.

Primary Containment (Mandatory)

• Fume Hood: All operations (weighing, transfer, reaction) must occur within a certified chemical fume hood operating at 80–100 fpm (0.4–0.5 m/s) face velocity.

• Static Control: If the substance is a solid/powder, use an ionizing bar or antistatic gun to prevent dispersal during weighing.

Personal Protective Equipment (PPE) Matrix

Glove Selection Logic (Critical)

Warning: Standard disposable nitrile gloves (4 mil) provide insufficient protection against alkyl iodides for prolonged periods. Alkyl iodides can permeate nitrile in <15 minutes.

PPE Component	Specification	Rationale (Causality)
Primary Glove	Silver Shield® / 4H® (PE/EVOH Laminate)	Impermeable Barrier: The only material offering >4 hours breakthrough time for organic iodides [1].
Outer Glove	Nitrile (5-8 mil)	Dexterity & Grip: Worn over the laminate glove to provide grip and protect the inner glove from tears.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Vapor Seal: Safety glasses allow vapors to reach the mucosa. Goggles provide a complete seal against alkylating vapors.
Body Protection	Tyvek® Lab Coat (or chemically resistant apron)	Permeation Resistance: Standard cotton coats absorb liquids. Tyvek repels splashes.
Respiratory	P100/OV Cartridge (Emergency Only)	Only required for spill cleanup outside the hood. Do not use for routine handling.

Operational Protocols (Self-Validating Systems)

A. The "Double-Glove" Donning Protocol

• Step 1: Inspect Silver Shield laminate gloves for cracks (inflate with air to test).

• Step 2: Don laminate gloves.

• Step 3: Don Nitrile gloves over the laminate gloves. Tape the cuff of the laminate glove to the lab coat if high-volume splashing is a risk.

B. Safe Weighing & Transfer Workflow

This workflow minimizes exposure during the most critical phase: transfer.

Figure 1: Operational workflow emphasizing the visual check for iodine degradation and the mandatory quenching step.

C. Decontamination & Doffing[3][4][5]

• Gross Decon: While hands are still in the hood, wipe outer nitrile gloves with a solvent-soaked wipe (Acetone or DCM), then discard the wipe into solid hazardous waste.

• Outer Glove Removal: Remove the outer nitrile gloves using the "beak method" (pulling from the wrist, turning inside out) and discard.

• Laminate Removal: Remove Silver Shield gloves. Do not reuse if there was any contact with the chemical.

• Wash: Wash hands with soap and cool water (warm water opens pores) for 20 seconds.

Emergency Response & Spills

Spill Cleanup (Small Scale < 50 mL)

• Evacuate: Clear the immediate area.

• PPE Upgrade: Wear double gloves (Laminate + Nitrile) and a respirator (P100/Organic Vapor) if the spill is outside the hood.

• Neutralization (The Chemical Key):

  • Do not just absorb. Chemically destroy the alkylating potential.

  • Apply a solution of 10% Sodium Thiosulfate (

    ) and Sodium Carbonate ( ) to the spill.

  • Mechanism:[3][4][5] Thiosulfate reacts with the alkyl iodide to form a non-volatile Bunte salt, significantly reducing vapor pressure and toxicity [2].

• Absorb: Use vermiculite or spill pads after 10 minutes of contact time.

Disposal Considerations

Never dispose of alkyl iodides down the drain.

• Waste Stream: Segregated Halogenated Organic Waste .

• Pre-Treatment: It is "Best Practice" to quench the waste container with a small amount of aqueous sodium thiosulfate to prevent iodine liberation (turning the waste purple/brown) and to scavenge any unreacted alkylating agent.

• Labeling: Clearly tag as "Contains Alkyl Iodides - Suspected Carcinogen."

References

• Ansell Chemical Resistance Guide. (Permeation data for Alkyl Iodides/Methyl Iodide). Ansell Occupational Healthcare.Link

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. "Laboratory Chemical Safety Summaries: Organoiodides." National Academies Press. Link

• Occupational Safety and Health Administration (OSHA). Methyl Iodide (Iodomethane) Safety and Health Topics. (Used as SAR proxy for alkyl iodide hazards). Link

• University of California, Berkeley. SOP: Alkylating Agents. (Standard Operating Procedures for handling electrophilic carcinogens). Link

Sources

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. tcichemicals.com [tcichemicals.com]
• 3. capotchem.com [capotchem.com]
• 4. Buy 1-Oxa-7-azaspiro[4.4]nonane-7-carboxylic acid,8-(hydroxymethyl)-2,6-dioxo-,1,1-dimethylethyl ester,(5S,8S)- (EVT-14178399) [evitachem.com]
• 5. nj.gov [nj.gov]